cis VH 298

Core Science & Biosynthesis

Differentiating VHL Ligand Binding Affinity: A Comparative Analysis of VH298 and its Inactive Epimer, cis-VH298

An In-depth Technical Guide:

Executive Summary

The von Hippel-Lindau (VHL) E3 ubiquitin ligase is a pivotal target in drug discovery, central to the cellular hypoxia response and the burgeoning field of targeted protein degradation via Proteolysis Targeting Chimeras (PROTACs). The development of small-molecule ligands that bind to VHL is fundamental to these efforts. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive framework for understanding and quantifying the binding affinity of ligands to VHL. We use the potent VHL inhibitor, VH298, and its stereochemically inert epimer, cis-VH298, as a case study to illustrate the principles of high-affinity binding versus the lack thereof. This guide delves into the structural basis for their differential activity and provides detailed, field-proven protocols for three essential biophysical assays: Isothermal Titration Calorimetry (ITC), Surface Plasmon Resonance (SPR), and Fluorescence Polarization (FP). By explaining the causality behind experimental choices and providing self-validating protocols, this document serves as a practical resource for the rigorous characterization of VHL ligands.

Part 1: The VHL-HIF-1α Axis: A Nexus of Cellular Signaling and Therapeutic Opportunity

The VHL protein is the substrate recognition component of the Cullin 2 RING E3 ligase complex (CRL2VHL).[1][2] In normal oxygen conditions (normoxia), VHL plays a critical role in maintaining cellular homeostasis by recognizing and binding to the oxygen-dependent degradation domain (ODD) of Hypoxia-Inducible Factor-alpha (HIF-α). This recognition is highly specific, targeting HIF-α subunits that have been post-translationally hydroxylated on key proline residues by prolyl hydroxylase domain (PHD) enzymes.[3][4]

Upon binding, VHL mediates the ubiquitination of HIF-α, marking it for rapid degradation by the proteasome.[3][5] This process suppresses the hypoxic response. Small-molecule inhibitors that disrupt the VHL/HIF-α protein-protein interaction (PPI) can stabilize HIF-α, mimicking a hypoxic state and stimulating downstream gene expression, offering therapeutic potential for conditions like anemia.[4][6]

More recently, VHL has been exploited in the development of PROTACs. These heterobifunctional molecules consist of a ligand for a target protein and a ligand for an E3 ligase (like VHL), connected by a linker.[1][7] By recruiting VHL to a new protein of interest, PROTACs can induce the degradation of previously "undruggable" targets.[1][5] The foundation of both approaches rests upon the availability of high-quality, high-affinity small-molecule ligands for VHL.

Figure 1. The VHL-HIF-1α signaling pathway under normoxia and pharmacological inhibition.

Part 2: VH298 and cis-VH298: A Tale of Two Stereoisomers

The design of potent VHL inhibitors, such as VH298, was a landmark achievement in the field. VH298 was rationally designed to mimic the critical binding interactions of the hydroxylated proline (Hyp) residue of HIF-1α within the VHL binding pocket.[1][6] This mimicry allows it to act as a potent, cell-permeable chemical probe that competitively blocks the VHL:HIF-α interaction.[8]

A cornerstone of rigorous chemical biology is the use of a negative control—a molecule that is structurally as similar as possible to the active probe but lacks its biological activity. For VH298, this control is cis-VH298 . Cis-VH298 is an epimer of VH298, meaning it differs only in the stereochemical configuration at one chiral center: the carbon bearing the crucial hydroxyl group on the proline-mimicking core.[1][8]

This single, subtle change in 3D geometry completely abrogates its ability to bind to VHL.[1][9] The hydroxyl group in VH298 is in the trans configuration relative to the carboxamide group at the 2-position of the pyrrolidine ring, perfectly positioning it to form a critical hydrogen bond network with the side chains of Ser111, Tyr98, and His110 in the VHL pocket.[6] In cis-VH298, the hydroxyl group is in the cis orientation, pointing it away from these residues and thus preventing the key interactions required for stable binding.[1][4]

The stark difference in binding affinity between these two molecules makes them an ideal pair for validating that a compound's cellular effects are truly due to VHL engagement. Any observed cellular activity from VH298 that is absent with cis-VH298 can be confidently attributed to on-target VHL inhibition.[10][11]

Compound	Binding Affinity (Kd) to VHL	Role
VH298	~80-90 nM[12][13]	Potent Inhibitor / Chemical Probe
cis-VH298	No significant binding[1][6][9]	Inactive Epimer / Negative Control

Table 1. Comparative binding affinities and roles of VH298 and cis-VH298.

Part 3: Quantitative Measurement of VHL-Ligand Binding Affinity

To quantitatively assess the binding interaction between a ligand and VHL, several biophysical techniques can be employed. Each provides unique insights into the binding event. Below are detailed protocols for three industry-standard methods.

Isothermal Titration Calorimetry (ITC)

Principle: ITC is a label-free, in-solution technique that directly measures the heat released (exothermic) or absorbed (endothermic) during a binding event. By titrating a ligand into a solution containing the protein, a complete thermodynamic profile of the interaction can be determined, providing the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS). It is often considered the "gold standard" for characterizing binding interactions.[14][15]

Causality Behind Experimental Choices:

• Identical Buffers: Using the exact same buffer for both the protein and the ligand is critical. Any slight mismatch in buffer components (pH, salt, additives) will generate heats of dilution that can mask the true binding signal.[15] Dialysis is the preferred method for ensuring a perfect match.

• Concentration Regime (The 'c' value): The concentrations of protein and ligand are chosen to achieve a "c-value" (c = [Macromolecule] / Kd) ideally between 10 and 500. This ensures a sigmoidal binding isotherm that allows for accurate fitting of the data. For VH298 with a Kd of ~90 nM, a VHL protein concentration of 10-30 µM is a good starting point.

• Degassing: Degassing buffers and samples immediately before the run prevents the formation of air bubbles in the cell, which cause large, artifactual spikes in the data.

Figure 2. General experimental workflow for Isothermal Titration Calorimetry (ITC).

Detailed Experimental Protocol:

• Protein Preparation: Express and purify the VHL-ElonginB-ElonginC (VCB) complex. The presence of Elongins B and C is crucial for the stability and proper folding of VHL.[1]

• Buffer Preparation: Prepare a sufficient quantity of assay buffer (e.g., 50 mM Tris pH 7.5, 150 mM NaCl). Dialyze the purified VCB complex against 2-4 L of this buffer overnight at 4°C. Use the final dialysis buffer to dissolve the lyophilized VH298 and cis-VH298 to ensure a perfect buffer match.

• Concentration Determination: Accurately measure the final concentration of the VCB complex using its extinction coefficient at A280. Accurately determine the ligand concentration.

• Sample Loading:

  • Cell: Load the VCB solution (e.g., 20-30 µM) into the ITC sample cell.

  • Syringe: Load the ligand solution (e.g., 200-300 µM VH298 or cis-VH298) into the titration syringe. This 10-fold excess is typical for a 1:1 binding stoichiometry.

• Instrument Setup: Equilibrate the instrument to the desired temperature (e.g., 25°C). Set the stirring speed (e.g., 750 rpm) and reference power.

• Titration: Perform an initial small injection (e.g., 0.4 µL) followed by 18-20 larger, identical injections (e.g., 2 µL). Allow sufficient time between injections for the signal to return to baseline (e.g., 150-180 seconds).

• Control Titration: Perform a control experiment by titrating the ligand into buffer alone to measure the heat of dilution. This value is subtracted from the protein-ligand binding data.

• Data Analysis:

  • For VH298 , the raw data will show exothermic peaks that decrease in magnitude as the protein becomes saturated. Integrating these peaks and plotting them against the molar ratio of ligand to protein will yield a sigmoidal binding isotherm. Fit this curve using the instrument's software (e.g., to a one-site binding model) to determine Kd, n, and ΔH.

  • For cis-VH298 , the titration will yield only small, consistent peaks corresponding to the heat of dilution, identical to the control titration.[4] This indicates a lack of binding.

Surface Plasmon Resonance (SPR)

Principle: SPR is a label-free optical technique for monitoring molecular interactions in real-time. It measures changes in the refractive index on the surface of a sensor chip.[16][17] One molecule (the ligand, e.g., VCB complex) is immobilized on the chip, and the other (the analyte, e.g., VH298) is flowed over the surface. Binding causes an increase in mass on the surface, which is detected as a change in resonance units (RU). This allows for the determination of association rates (kon), dissociation rates (koff), and the equilibrium dissociation constant (Kd = koff/kon).

Causality Behind Experimental Choices:

• Immobilization Strategy: Amine coupling is a common and robust method for immobilizing proteins like VCB. However, it's crucial to ensure the immobilization process does not denature the protein or block the binding site. Capturing a tagged protein (e.g., His-tagged or AviTagged) is a gentler alternative that ensures uniform orientation.

• Flow Rate: A sufficiently high flow rate is used during analyte injection to minimize "mass transport limitation," ensuring that the observed binding rate is due to the intrinsic interaction kinetics, not the rate at which the analyte reaches the surface.

• Reference Surface: A reference flow cell is essential. It is prepared in the same way as the active cell but without the immobilized ligand (or with an irrelevant protein). The signal from the reference cell is subtracted from the active cell to correct for bulk refractive index changes and non-specific binding.

Figure 3. General experimental workflow for Surface Plasmon Resonance (SPR).

Detailed Experimental Protocol:

• Ligand Immobilization:

  • Using a CM5 sensor chip, activate the carboxymethylated dextran surface with a fresh mixture of EDC and NHS.

  • Inject the purified VCB complex (e.g., at 50 µg/mL in a low ionic strength buffer like 10 mM sodium acetate, pH 5.0) over one flow cell to achieve the desired immobilization level (e.g., 5000-8000 RU).

  • Inject ethanolamine-HCl to deactivate any remaining active esters on the surface.

  • The second flow cell should be activated and deactivated similarly but without protein injection to serve as a reference.

• Analyte Preparation: Prepare a dilution series of VH298 and cis-VH298 in running buffer (e.g., HBS-EP+ buffer). A typical concentration range for VH298 would be from 1 µM down to low nM, including a zero-concentration buffer blank.

• Binding Measurement (Kinetics):

  • Flow running buffer over both flow cells until a stable baseline is achieved.

  • Perform a cycle of injections, starting with the lowest concentration of the analyte. Each cycle consists of:

    • Association: Inject the analyte for a set time (e.g., 120 seconds) to monitor binding.

    • Dissociation: Switch back to running buffer and monitor the dissociation for an extended period (e.g., 300-600 seconds).

    • Regeneration: If necessary, inject a pulse of a mild regeneration solution (e.g., a low pH glycine buffer or a high salt solution) to remove all bound analyte and prepare the surface for the next cycle.

• Data Analysis:

  • For VH298 , after subtracting the reference channel data, the resulting sensorgrams will show concentration-dependent binding curves. These curves are globally fitted to a kinetic binding model (e.g., a 1:1 Langmuir model) to derive kon, koff, and Kd.

  • For cis-VH298 , no significant binding will be observed, and the sensorgram will remain flat, similar to the buffer blank injection.

Fluorescence Polarization (FP) Competition Assay

Principle: FP is a high-throughput, in-solution technique that measures changes in the rotational speed of a fluorescently labeled molecule. A small, fluorescently labeled probe (e.g., a HIF-1α peptide) tumbles rapidly in solution, resulting in low polarization of emitted light. When it binds to a large protein (VCB complex), its tumbling slows dramatically, leading to high polarization. Unlabeled competitor compounds (like VH298) can displace the fluorescent probe, causing the polarization to decrease. This allows for the determination of the competitor's inhibitory concentration (IC50).

Causality Behind Experimental Choices:

• Probe Selection: The fluorescent probe must bind to VCB with sufficient affinity to create a stable high-polarization signal, but not so tightly that it cannot be displaced by the test compounds. A FAM-labeled HIF-1α peptide is a commonly used and validated probe.[1][18]

• Assay Window: The concentrations of VCB and the fluorescent probe are optimized to achieve a robust "assay window"—a significant difference between the low polarization of the free probe and the high polarization of the bound probe. This ensures a good signal-to-noise ratio.

• DMSO Concentration: Test compounds are typically dissolved in DMSO. The final concentration of DMSO in the assay well must be kept constant across all wells and at a low level (typically ≤1%) to avoid artifacts.

Figure 4. General experimental workflow for a Fluorescence Polarization (FP) competition assay.

Detailed Experimental Protocol:

• Reagent Preparation:

  • Prepare assay buffer (e.g., 100 mM potassium phosphate pH 7.5, 100 mM NaCl, 0.05% Tween-20).

  • Prepare working solutions of VCB complex and a fluorescent probe (e.g., FAM-DEALA-Hyp-YIPD[18]) in assay buffer. The optimal concentrations must be determined empirically but might be around 100 nM VCB and 25 nM probe.

  • Prepare a serial dilution plate of VH298 and cis-VH298 in DMSO, then dilute into assay buffer.

• Assay Plating (384-well black plate):

  • Add the VCB/probe mixture to all wells except the "low polarization" controls.

  • Add the serially diluted test compounds to the appropriate wells.

  • Controls:

    • High Polarization (0% Inhibition): VCB/probe mixture + buffer with equivalent DMSO concentration.

    • Low Polarization (100% Inhibition): Probe only + buffer with equivalent DMSO concentration.

• Incubation: Incubate the plate at room temperature, protected from light, for a sufficient time to reach binding equilibrium (e.g., 30-60 minutes).

• Measurement: Read the fluorescence polarization (in millipolarization units, mP) on a suitable microplate reader.

• Data Analysis:

  • For VH298 , as its concentration increases, it will displace the fluorescent probe, causing a dose-dependent decrease in the mP value. The data are normalized and plotted as percent inhibition versus compound concentration. Fitting this to a four-parameter logistic equation will yield an IC50 value.

  • For cis-VH298 , no displacement will occur, and the mP value will remain high and constant across all concentrations, similar to the "High Polarization" control.

Conclusion: The Imperative of Stereochemical Specificity and Rigorous Controls

The comparative analysis of VH298 and its inactive epimer, cis-VH298, provides a powerful and unambiguous demonstration of the principles governing specific molecular recognition. The high affinity of VH298 for VHL is not a random occurrence but a result of precise, three-dimensional complementarity that allows it to mimic the endogenous HIF-1α substrate. The complete lack of affinity in cis-VH298, which differs only by the orientation of a single hydroxyl group, underscores the exquisite specificity of the VHL binding pocket.

For scientists in drug discovery, this case study serves two critical functions. First, it provides a practical guide to the gold-standard biophysical methods required to robustly characterize the binding affinity and kinetics of potential drug candidates. Second, and more importantly, it highlights the non-negotiable importance of using a well-matched negative control to validate on-target activity. By employing the protocols and principles outlined in this guide, researchers can build a solid, data-driven foundation for their VHL-targeted therapeutic programs, ensuring that downstream biological effects are a true consequence of engaging the intended target.

References

• BPS Bioscience. VHL Binding Assay Kit. Available from: [Link]

• He, Y., et al. (2019). Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands. Journal of Medicinal Chemistry, 62(24), 11218-11231. Available from: [Link]

• Testa, A., et al. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Chemical Society Reviews, 51(17), 7436-7470. Available from: [Link]

• BPS Bioscience. VHL Binding Assay Kit. Available from: [Link]

• ResearchGate. Chemical structures of VHL ligands and their binding affinities to VHL... | Scientific Diagram. Available from: [Link]

• Testa, A., et al. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. PMC. Available from: [Link]

• Zhang, X., et al. (2023). E3 ligase ligand optimization of Clinical PROTACs. Frontiers in Chemistry, 10, 1098632. Available from: [Link]

• University of Dundee. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Available from: [Link]

• Lee, H., et al. (2022). Discovery of E3 Ligase Ligands for Target Protein Degradation. Molecules, 27(19), 6549. Available from: [Link]

• Taylor & Francis Online. (2025). A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present). Available from: [Link]

• Soares, P., et al. (2017). Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase: Structure–Activity Relationships Leading to the Chemical Probe... Journal of Medicinal Chemistry, 61(2), 599-618. Available from: [Link]

• ResearchGate. VHL inhibitors induce HIF-a transcriptional activity in various cell... | Figure. Available from: [Link]

• Buckley, D. L., et al. (2012). Targeting the von Hippel–Lindau E3 Ubiquitin Ligase Using Small Molecules To Disrupt the VHL/HIF-1α Interaction. Journal of the American Chemical Society, 134(10), 4465-4468. Available from: [Link]

• Lucas, X., et al. (2023). E3 Ligases Meet Their Match: Fragment-Based Approaches to Discover New E3 Ligands and to Unravel E3 Biology. Journal of Medicinal Chemistry, 66(23), 15938-15958. Available from: [Link]

• Lucas, X., et al. (2018). Surface Probing by Fragment-Based Screening and Computational Methods Identifies Ligandable Pockets on the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase. Journal of Medicinal Chemistry, 61(15), 6433-6444. Available from: [Link]

• Schiedel, M., et al. (2021). Expanding the Structural Diversity at the Phenylene Core of Ligands for the von Hippel–Lindau E3 Ubiquitin Ligase: Development of Highly Potent Hypoxia-Inducible Factor-1α Stabilizers. Journal of Medicinal Chemistry, 64(23), 17333-17354. Available from: [Link]

• Soares, P., et al. (2018). Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase: Structure–Activity Relationships Leading to the Chemical Probe... Journal of Medicinal Chemistry, 61(2), 599-618. Available from: [Link]

• Van Molle, I., et al. (2019). Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein. Biochemical Journal, 476(6), 931-945. Available from: [Link]

• ResearchGate. Biophysical characterization of compounds 1-4 binding to VHL. A)... | Scientific Diagram. Available from: [Link]

• Scheuermann, T. H., et al. (2016). Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution. Journal of Visualized Experiments, (113), 54473. Available from: [Link]

• Penn State Huck Institutes of the Life Sciences. Isothermal Titration Calorimetry. Available from: [Link]

• Creative Biolabs. Surface Plasmon Resonance Protocol & Troubleshooting. Available from: [Link]

• Creative BioMart. Principle and Protocol of Surface Plasmon Resonance (SPR). Available from: [Link]

• Harvard Medical School. Isothermal Titration Calorimetry (ITC). Available from: [Link]

• ResearchGate. (2021). (PDF) VHL inhibitor binding increases intracellular level of VHL. Available from: [Link]

• protocols.io. (2025). Isothermal Titration Calorimetry ITC. Available from: [Link]

• University of Leicester. Surface plasmon resonance. Available from: [Link]

• Charles River Laboratories. Surface Plasmon Resonance (SPR) Assay. Available from: [Link]

• TA Instruments. Enthalpy Screening by Isothermal Titration Calorimetry. Available from: [Link]

• Ciulli Laboratory, University of Dundee. (2020). Cullin RING E3 Ligases. Available from: [Link]

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• 4. Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase: Structure–Activity Relationships Leading to the Chemical Probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (VH298) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 6. Expanding the Structural Diversity at the Phenylene Core of Ligands for the von Hippel–Lindau E3 Ubiquitin Ligase: Development of Highly Potent Hypoxia-Inducible Factor-1α Stabilizers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. VHL Ligase Ligands for PROTAC Applications - Enamine [enamine.net]
• 8. pubs.acs.org [pubs.acs.org]
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• 10. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00387B [pubs.rsc.org]
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Protocols & Analytical Methods

Introduction: The Critical Role of cis-VH 298

Topic: Preparation and Handling of cis-VH 298 Stock Solution for VHL/HIF Signaling Studies Content Type: Application Note & Protocol Audience: Researchers, Senior Scientists, Drug Discovery Professionals

In the study of the Hypoxia-Inducible Factor (HIF) pathway, pharmacological inhibition of the von Hippel-Lindau (VHL) E3 ubiquitin ligase is a powerful strategy to stabilize HIF-α subunits under normoxic conditions. VH 298 is a potent, cell-permeable chemical probe that blocks the VHL:HIF-α interaction.[1][2]

However, robust experimental design requires rigorous controls. ** cis-VH 298** is the diastereomer (epimer) of VH 298 and serves as the essential negative control . It differs only in the stereochemistry of the hydroxyproline group (cis-4-hydroxy instead of trans-4-hydroxy). This subtle structural change abolishes its affinity for the VHL protein, rendering it biologically inactive against VHL while retaining identical physicochemical properties (solubility, permeability, and off-target profile) to the active compound.

Key Application: When treating cells, if an effect (e.g., HIF-1α accumulation or toxicity) is observed with VH 298 but not with cis-VH 298, the effect is confirmed as on-target (VHL-dependent).[3] If both compounds elicit the response, the effect is off-target.

Physicochemical Properties & Materials

Before preparation, verify the compound identity. Note that cis-VH 298 has a distinct CAS number from the active VH 298.

Table 1: Compound Specifications

Property	Specification	Notes
Compound Name	cis-VH 298	Negative Control for VH 298
CAS Number	2097381-86-5	Critical: Do not confuse with VH 298 (2097381-85-4)
Molecular Weight	523.65 g/mol	Use batch-specific MW from CoA if available
Formula	C₂₇H₃₃N₅O₄S
Solubility (DMSO)	~100 mM (52 mg/mL)	Preferred solvent
Solubility (Water)	Insoluble	Do not use aqueous buffers for stock
Appearance	White to off-white solid

Materials Required

• Compound: cis-VH 298 (Solid).[4]

• Solvent: Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9%, sterile filtered.

  • Expert Insight: DMSO is hygroscopic.[4] Absorption of atmospheric water can precipitate the compound and degrade it over time. Use a fresh bottle or one stored over molecular sieves.

• Vials: Amber glass vials or low-binding polypropylene microcentrifuge tubes (to protect from light).

• Equipment: Analytical balance (0.01 mg precision), vortex mixer, pipette set.

Protocol: Preparation of 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution, the standard concentration for downstream cell culture applications (typically used at 10–100 µM final concentration).

Step 1: Mass Calculation

Calculate the volume of DMSO required based on the mass of the powder.

Example: To prepare 10 mM (0.01 M) stock from 5 mg of cis-VH 298:

Step 2: Solubilization

• Centrifuge the product vial briefly (5,000 x g, 10 sec) to ensure all powder is at the bottom.

• Add the calculated volume of anhydrous DMSO directly to the vial.

• Vortex vigorously for 30–60 seconds.

• Visual Check: The solution should be completely clear and colorless. If particles persist, sonicate in a water bath for 2–5 minutes at room temperature. Avoid heating above 30°C.

Step 3: Aliquoting & Storage (Critical for Stability)

Repeated freeze-thaw cycles introduce moisture into the DMSO, leading to precipitation.

• Divide the stock solution into small aliquots (e.g., 20–50 µL) in amber tubes.

• Seal tubes tightly (Parafilm is recommended for long-term storage).

• Store at -80°C (Preferred) for up to 6 months, or -20°C for up to 1 month.

Experimental Workflow & Quality Control

Diagram 1: Preparation Workflow

This flowchart outlines the critical path from solid powder to validated assay treatment, emphasizing the "No Freeze-Thaw" rule.

Caption: Step-by-step workflow for preparing stable cis-VH 298 stock, prioritizing moisture control.

Biological Mechanism & Validation

To validate your stock solution in a cellular assay, you must understand the mechanistic divergence between the active drug and this control.

• VH 298 (Active): Mimics the hydroxyproline residue of HIF-1α. It binds the VHL E3 ligase with high affinity (

  ), preventing VHL from binding HIF-1α.[1][2][5] Result: HIF-1α accumulation.[1][2]

• ** cis-VH 298 (Control):** The cis-hydroxy group orientation sterically clashes with the VHL binding pocket.[3] It has no detectable binding to VHL. Result: VHL degrades HIF-1α normally.

Diagram 2: Mechanism of Action Comparison

Caption: Mechanistic distinction: cis-VH 298 fails to bind VHL, allowing normal HIF degradation, unlike VH 298.

Usage in Cell Culture

• Thawing: Thaw one aliquot of cis-VH 298 stock at room temperature.

• Dilution: Dilute into fresh culture media immediately before use.

  • Note: Keep final DMSO concentration

    (v/v) to avoid solvent toxicity.

• Treatment Groups:

  • Vehicle Control: DMSO only (0.1%).

  • Active Group: VH 298 (e.g., 50 µM).[2]

  • Specificity Control: cis-VH 298 (e.g., 50 µM).

• Readout: Perform Western Blot for HIF-1α.[2]

  • Success Criteria: High HIF-1α signal in Active Group . Low/No signal in Vehicle and Specificity Control groups.

References

• Frost, J., et al. (2016).[6] Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[2][6] Nature Communications, 7, 13312.[6]

• Tocris Bioscience. (n.d.). cis VH 298 Product Information. Tocris.

• MedChemExpress. (n.d.). cis VH 298 Datasheet. MedChemExpress.

Sources

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• 5. selleckchem.com [selleckchem.com]
• 6. excenen.com [excenen.com]

recommended concentration of cis VH 298 for in vitro assays

Application Note: Optimization of VH 298 and cis-VH 298 for In Vitro VHL Inhibition

Part 1: Executive Summary & Critical Nomenclature

Important Technical Clarification: Before proceeding with experimental design, it is critical to distinguish between the active chemical probe and its stereoisomer to ensure experimental validity.

• VH 298 (Active Probe): This is the potent, cell-permeable inhibitor of the VHL E3 ubiquitin ligase.[1][2] It contains a hydroxyproline moiety in the biological (2S, 4R) configuration (trans-4-hydroxyproline), allowing it to bind the VHL substrate recognition site with high affinity (

  nM).

• cis-VH 298 (Negative Control): This is the inactive epimer (diastereomer) containing cis-4-hydroxyproline. It does not bind VHL effectively and should be used to rule out off-target effects.

Core Recommendation: The recommended working concentration for VH 298 (Active) in most cell lines (e.g., HeLa, U2OS, RCC4) is 50 µM – 100 µM . The cis-VH 298 (Negative Control) must be used at the exact same concentration as the active probe to validate on-target specificity.

Part 2: Mechanism of Action

VH 298 acts as a "molecular mimic" of the hydroxylated HIF-1

peptide. Under normoxic conditions, Prolyl Hydroxylase Domain (PHD) enzymes hydroxylate HIF-1 .[3] The VHL E3 ligase recognizes this hydroxyproline signal, leading to HIF-1 ubiquitination and proteasomal degradation.[4]

VH 298 competitively binds to the VHL pocket, preventing VHL from recruiting HIF-1

. This stabilizes HIF-1 (and HIF-2 ) even in the presence of oxygen, triggering the hypoxic transcriptional program (e.g., VEGF, GLUT1, EPO).

Figure 1: Mechanism of VHL blockade by VH 298. The probe occupies the VHL binding site, preventing HIF degradation.

Part 3: Optimization & Concentration Guide

Unlike nonspecific hypoxia mimetics (e.g., CoCl

, DMOG) that inhibit PHDs, VH 298 is highly specific to VHL. However, its cellular potency depends on permeability and local E3 ligase abundance.

Dose-Response Strategy

While 100 µM is the standard maximal dose, a titration is required for new cell lines.

Concentration	Expected Outcome (2-4 hours)	Application
10 - 25 µM	Minimal to Moderate HIF-1 stabilization.	Sensitive cell lines; determining threshold.
50 µM	Robust HIF-1 stabilization.	Standard Assay Starting Point.
100 µM	Maximal HIF-1 saturation.	Recommended for gene expression (qPCR).
> 200 µM	Potential solubility issues/off-target risk.	Not recommended.

Time-Course Dynamics

VH 298 acts rapidly.[5]

• Protein Stabilization (Western Blot): Detectable within 1 hour ; peaks at 2-4 hours .

• Gene Transcription (qPCR): GLUT1, CA9, VEGF mRNA upregulation peaks at 6-24 hours .

The Critical Negative Control (cis-VH 298)

You must include cis-VH 298 in your experimental design.

• Hypothesis: If an effect is observed with VH 298 (100 µM) but not with cis-VH 298 (100 µM), the effect is VHL-dependent.

• Warning: If cis-VH 298 induces HIF stabilization, your concentration is too high (causing nonspecific toxicity) or the assay is compromised.

Part 4: Detailed Experimental Protocols

Protocol A: Stock Solution Preparation

VH 298 is hydrophobic.[6] Proper solubilization is key to avoiding precipitation in media.

• Solvent: Use high-grade, anhydrous DMSO (Dimethyl Sulfoxide).

• Concentration: Prepare a 100 mM stock solution.

  • Example: Dissolve 1 mg of VH 298 (MW: ~523.65 g/mol ) in ~19.1 µL DMSO.

• Storage: Aliquot into small volumes (e.g., 10 µL) and store at -80°C. Avoid repeated freeze-thaw cycles.

• Working Solution: Dilute directly into warm culture media immediately before use.

  • Note: The final DMSO concentration in the well should be

    (1:1000 dilution) if possible, though 0.5% is acceptable for short exposures (active 100 mM stock 100 µM final = 0.1% DMSO).

Protocol B: HIF-1 Stabilization Assay (Western Blot)

This workflow validates the activity of VH 298 compared to the cis-control.

Figure 2: Experimental workflow for validating VHL inhibition.

Step-by-Step:

• Seeding: Seed cells (e.g., HeLa or U2OS) in a 6-well plate to reach 70-80% confluency.

• Preparation: Thaw 100 mM stocks of VH 298 and cis-VH 298.

• Treatment:

  • Well 1: Vehicle Control (0.1% DMSO).

  • Well 2: VH 298 (100 µM final).[1][7][8]

  • Well 3: cis-VH 298 (100 µM final).

  • Optional: Positive Control (1 mM DMOG or 1% O

    hypoxia).

• Incubation: Incubate for 2 hours at 37°C.

• Lysis: Wash rapidly with ice-cold PBS. Lyse immediately on ice using a strong buffer (e.g., RIPA or Urea lysis buffer) containing Protease Inhibitors.

  • Critical: HIF-1

    degrades within minutes of re-oxygenation/lysis. Work quickly and keep samples cold.

• Analysis: Perform SDS-PAGE and Western Blot.

  • Primary Antibody: Anti-HIF-1

    (e.g., BD Biosciences #610959 or similar).

  • Expectation: Strong band in Well 2 (VH 298). No band (or basal level) in Well 1 and Well 3 (cis-VH 298).

Part 5: Troubleshooting & FAQ

Q: I see precipitation when adding VH 298 to the media.

• A: This occurs if the stock is added too quickly to cold media.

  • Fix: Pre-warm the culture media to 37°C. Vortex the media while slowly adding the DMSO stock. If 100 µM precipitates, try 50 µM or verify the quality of your DMSO stock (it is hygroscopic; water content reduces solubility).

Q: Can I use VH 298 for long-term studies (>24 hours)?

• A: Yes, but be aware of the "VHL rebound" effect. Prolonged HIF stabilization can induce the expression of VHL itself (as a feedback loop) or PHD enzymes. You may need to refresh the media with fresh compound every 24 hours.

Q: Why does my cis-VH 298 control show HIF stabilization?

• A:

  • Contamination: The stock might be contaminated with the active isomer.

  • Toxicity: High concentrations (>200 µM) can cause general cellular stress, stabilizing HIF via non-VHL mechanisms.

  • Hypoxia: The incubator might be fluctuating, or cell density is too high (local hypoxia).

References

• Frost, J., et al. (2016). Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[3][9] Nature Communications, 7, 13312.[3][9]

  • [9]

  • Significance: The seminal paper characterizing VH 298 and the cis/trans neg

• Soares, P., et al. (2018). Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase. Journal of Medicinal Chemistry, 61(2), 599–618.[4]

  • [4]

  • Significance: Detailed SAR (Structure-Activity Relationship) explaining why the cis-isomer is inactive.

• Tocris Bioscience.

  • Significance: Commercial specific

Sources

• 1. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. VH 298 | Ubiquitin Ligase (E3) Inhibitors: Tocris Bioscience [rndsystems.com]
• 3. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. lifetein.com [lifetein.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Von Hippel-Lindau (VHL) Protein Antagonist VH298 Improves Wound Healing in Streptozotocin-Induced Hyperglycaemic Rats by Activating Hypoxia-Inducible Factor- (HIF-) 1 Signalling - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Validating VHL-Recruiting PROTACs Using cis-VH 298 as a Negative Control

Executive Summary

In the design of Proteolysis Targeting Chimeras (PROTACs), demonstrating mechanism-of-action (MoA) is as critical as demonstrating potency. A common pitfall in TPD is assuming that protein reduction is solely due to ubiquitin-proteasome system (UPS) recruitment. "Off-target" degradation can occur via destabilization of the target protein, non-specific hydrophobicity, or interference with transcriptional machinery.

This guide details the use of cis-VH 298 —the inactive diastereomer of the potent VHL ligand VH 298—as the gold-standard negative control for VHL-recruiting PROTACs. By synthesizing an epimeric PROTAC (using cis-VH 298 instead of the active ligand), researchers can conclusively prove that observed degradation is strictly dependent on VHL recruitment.

Scientific Grounding: The Chemistry of Control

The VHL Ligand Stereochemistry

The interaction between the Von Hippel-Lindau (VHL) E3 ligase and its substrates (like HIF-1α) relies heavily on the recognition of a hydroxylated proline residue. The standard VHL ligand used in PROTACs (based on VH 032 or VH 298) utilizes (2S, 4R)-4-hydroxyproline .

• Active Ligand (VH 298): Contains the (4R) -hydroxy group. This configuration allows the hydroxyl group to form critical hydrogen bonds with His110 and Ser111 deep within the VHL binding pocket.

• Inactive Control (cis-VH 298): Contains the (4S) -hydroxy group. This inversion creates a steric clash and prevents the formation of the essential hydrogen bond network, abrogating binding affinity while maintaining identical physicochemical properties (MW, solubility, permeability).

Comparative Properties

The power of cis-VH 298 lies in its similarity to the active parent molecule, differing only by the orientation of a single atom.

Feature	Active PROTAC (VH 298-based)	Negative Control (cis-VH 298-based)
VHL Binding Affinity ( )	~80–90 nM (High Affinity)	> 10 µM (Negligible/No Binding)
Stereochemistry	(2S, 4R)-4-hydroxyproline	(2S, 4S)-4-hydroxyproline
Molecular Weight	Identical	Identical
LogP / Solubility	Identical	Identical
Cell Permeability	Identical	Identical
Target Protein Binding	Retained	Retained

Mechanism of Action Visualization

The following diagram illustrates why the cis-control serves as a perfect "dead" PROTAC. It binds the Target Protein (POI) but fails to recruit the E3 ligase, preventing the formation of the productive ternary complex.

Figure 1: Mechanism of action comparing the Active PROTAC (forming a ternary complex) vs. the cis-VH 298 Control (binding the target but failing to engage VHL).

Experimental Protocols

Protocol A: Synthesis of the Epimeric Control

Objective: Create the negative control molecule. Context: When synthesizing your PROTAC, you likely use a building block like Boc-L-hydroxyproline.

• Active Synthesis: Use (2S, 4R) -N-Boc-4-hydroxyproline during the VHL ligand synthesis steps.

• Control Synthesis: Substitute with (2S, 4S) -N-Boc-4-hydroxyproline (often commercially available as cis-L-hydroxyproline derivatives).

• Linker/Warhead: Keep the linker and the target warhead exactly the same.

• QC: Verify by NMR. The protons on the proline ring will show distinct shifts between the cis and trans diastereomers, confirming you have the correct isomer.

Protocol B: Biophysical Validation (TR-FRET)

Objective: Confirm that your control PROTAC has lost VHL binding affinity before putting it into cells. Method: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) competition assay.

• Reagents:

  • Recombinant VHL protein tagged with a fluorophore (e.g., Terbium).

  • Fluorescent tracer ligand (e.g., a FAM-labeled HIF-1α peptide).

• Procedure:

  • Incubate VHL-Tb and Tracer in 384-well plates.

  • Add increasing concentrations of Active PROTAC (0.1 nM to 10 µM).

  • Add increasing concentrations of Cis-Control PROTAC (0.1 nM to 10 µM).

• Readout: Measure TR-FRET signal.

• Expected Result:

  • Active PROTAC: Dose-dependent decrease in FRET signal (displacing the tracer).

    should be in the nM range.

  • Cis-Control: Flat line (no displacement) or

    .

  • Note: If the Cis-Control binds VHL, your synthesis failed or the stereochemistry is incorrect.

Protocol C: Cellular Degradation Assay (Western Blot)

Objective: The definitive proof of VHL-mediated degradation.

• Cell Culture: Seed cells (e.g., HeLa, HEK293, or disease-relevant line) to 70% confluency.

• Treatment:

  • Group 1 (Vehicle): DMSO only.

  • Group 2 (Active): Active PROTAC at

    concentration (e.g., 100 nM) for 6–24 hours.

  • Group 3 (Cis-Control): Cis-Control PROTAC at the same concentration (100 nM) for the same duration.

  • Group 4 (Rescue - Optional): Pre-treat with excess free VHL ligand (like VH 298 at 10 µM) for 1 hour, then add Active PROTAC.

• Lysis & Blotting: Lyse cells, run SDS-PAGE, and blot for the Target Protein and a Loading Control (e.g., Actin/GAPDH).

• Analysis:

  • Valid PROTAC: Band disappears in Group 2. Band remains strong (equal to DMSO) in Group 3.

  • Off-Target Effect: Band disappears in both Group 2 and Group 3. This indicates the molecule is killing the protein via a mechanism unrelated to VHL (e.g., cytotoxicity, transcriptional inhibition, or destabilization upon binding).

Decision Tree for Data Interpretation

Use this workflow to interpret the results from the protocols above.

Figure 2: Logical framework for interpreting differential degradation data between active and control PROTACs.

References

• Frost, J., Galdeano, C., Soares, P., et al. (2016). Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[1] Nature Communications, 7, 13312.[1]

  • [Link]

  • Significance: The discovery paper of VH 298, establishing its potency and the lack of activity in the cis-isomer.

• Soares, P., Gadd, M. S., Frost, J., et al. (2018). Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase: Structure–Activity Relationships Leading to the Chemical Probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (VH298). Journal of Medicinal Chemistry, 61(2), 599–618.

  • [Link]

  • Significance: Detailed SAR explaining the stereochemical requirements for VHL binding.

• Testa, A., Hughes, S. J., Lucas, X., et al. (2020). Structure-Based Design of a Macrocyclic PROTAC.

  • [Link]

  • Significance: Demonstrates the application of cis-hydroxyproline controls in advanced PROTAC design.

• Bondeson, D. P., Smith, B. E., Burslem, G. M., et al. (2018). Lessons in PROTAC Design from Selective Degradation with a Promiscuous Warhead. Cell Chemical Biology, 25(1), 78-87.

  • [Link]

  • Significance: Discusses the necessity of negative controls to rule out "hook effects" and non-specific degrad

Sources

• 1. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

cis VH 298 Western blot protocol for HIF-1alpha detection

Application Note & Protocol

Topic: Validating VHL-HIF-1α Pathway Engagement: A Western Blot Protocol for HIF-1α Detection Using the VHL Ligand VH298 and its Inactive Control, cis-VH298

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Challenge and Opportunity in Targeting the Hypoxic Response

The cellular response to low oxygen (hypoxia) is a critical adaptive process orchestrated by the master transcriptional regulator, Hypoxia-Inducible Factor-1 alpha (HIF-1α).[1] Under normal oxygen conditions (normoxia), HIF-1α is kept at exceedingly low levels through a sophisticated degradation machinery. The von Hippel-Lindau (VHL) tumor suppressor protein, acting as the substrate-recognition component of an E3 ubiquitin ligase complex, is central to this process.[2][3][4] It recognizes an oxygen-dependent degradation domain on HIF-1α that has been post-translationally hydroxylated by prolyl hydroxylase domain (PHD) enzymes.[3] This recognition event tags HIF-1α with ubiquitin, marking it for rapid destruction by the proteasome, with a half-life of less than five minutes.[5][6]

This rapid turnover makes the robust detection of HIF-1α by Western blot a significant technical challenge.[7] However, pharmacological modulation of the VHL:HIF-1α interaction presents a powerful therapeutic and research opportunity. Small molecules have been developed that act as ligands for VHL, competitively inhibiting its interaction with HIF-1α.[8][9] One such potent, cell-permeable chemical probe is VH298 , which binds to VHL and effectively stabilizes HIF-1α, leading to its accumulation and the subsequent activation of hypoxic signaling pathways.[10][11]

To ensure that the observed stabilization of HIF-1α is a direct result of VHL engagement and not an off-target effect, a rigorous negative control is essential. cis-VH298 is the stereoisomer (epimer) of VH298.[12] Due to a critical change in its 3D conformation at the essential hydroxyproline mimic, cis-VH298 lacks significant binding affinity for VHL.[13][14] It is therefore the ideal negative control to demonstrate the on-target specificity of its active counterpart.

This document provides a comprehensive, field-tested protocol for utilizing Western blot to measure the accumulation of HIF-1α. It is structured around a self-validating experimental design that employs cis-VH298 alongside other critical controls to generate unambiguous, publication-quality data on VHL pathway engagement.

Scientific Principles & Experimental Design

The VHL-HIF-1α Signaling Axis

The degradation of HIF-1α is a multi-step, oxygen-dependent process. Under normoxic conditions, PHD enzymes utilize O₂ to hydroxylate key proline residues on HIF-1α. This modification creates a high-affinity binding site for the VHL E3 ligase complex, leading to poly-ubiquitination and proteasomal degradation.[3][4][15] Small molecule inhibitors like VH298 are designed to mimic the hydroxylated proline motif of HIF-1α, allowing them to occupy the substrate-binding pocket of VHL and physically block the recruitment of HIF-1α.[8] The inactive epimer, cis-VH298, fails to bind this pocket, and thus should not prevent HIF-1α degradation.[13]

Caption: VHL-HIF-1α pathway and inhibitor mechanism of action.

A Self-Validating Experimental Design

To generate trustworthy and conclusive data, a comprehensive set of controls is non-negotiable. This protocol is designed to validate not only the compound's effect but the experimental system itself.

Treatment Group	Reagent	Purpose	Expected HIF-1α Level
1. Vehicle Control	DMSO	Establishes the baseline level of HIF-1α under normoxia.	Undetectable / Very Low
2. Negative Control	cis-VH298	Confirms that HIF-1α stabilization is specific to the active stereoisomer and requires VHL binding.[13]	Undetectable / Very Low
3. Test Compound	VH298	Determines the efficacy of the active VHL ligand in stabilizing HIF-1α.[8]	Strong, Dose-Dependent Increase
4. Pathway Control	Hypoxia (1% O₂) or CoCl₂	Validates that the cell line can mount a physiological HIF-1α response.[5][6]	Strong Increase
5. Max Signal Control	MG132 (Proteasome Inhibitor)	Blocks all proteasomal degradation to reveal the maximum potential for HIF-1α accumulation.[7]	Very Strong Increase

Detailed Protocol: Western Blot for HIF-1α Detection

This protocol is optimized for cultured adherent cells in a 6-well plate format. All steps involving cell lysates should be performed on ice as quickly as possible to prevent protein degradation.[16]

Phase 1: Cell Culture and Treatment

• Cell Seeding: Seed cells (e.g., HeLa, HEK293, RCC4) in 6-well plates at a density that will achieve 70-80% confluency at the time of harvest.[17] Allow cells to adhere and grow for 24 hours.

• Compound Preparation: Prepare stock solutions of VH298, cis-VH298, and MG132 in DMSO. A typical final concentration range for VH298/cis-VH298 is 10-100 µM, and for MG132 is 10-20 µM.[7][14]

• Cell Treatment:

  • For each condition, aspirate the old media and replace it with fresh media containing the final concentration of the compound or an equivalent volume of DMSO (vehicle).

  • Vehicle: Treat with DMSO (e.g., 0.1% final concentration).

  • Controls & Test: Treat with desired concentrations of cis-VH298 and VH298.

  • MG132 Control: Treat with 10 µM MG132 for the final 4-6 hours of the experiment.[7]

  • Hypoxia Control: Place a plate in a hypoxic chamber (1-2% O₂) for 4-8 hours.[5]

• Incubation: Incubate cells for the desired time course (e.g., 4, 8, or 16 hours).

Phase 2: The Critical Lysis Step - Preserving HIF-1α

Scientist's Note: This is the most critical phase. HIF-1α degrades within minutes of oxygen exposure.[5][6] Work quickly, keep everything ice-cold, and use a lysis buffer containing a proteasome inhibitor.

• Prepare Lysis Buffer: On the day of the experiment, prepare fresh, ice-cold RIPA Lysis Buffer.

  RIPA Lysis Buffer (10 mL)
  50 mM Tris-HCl, pH 7.4
  150 mM NaCl
  1% NP-40
  0.5% Sodium Deoxycholate
  0.1% SDS
  1 mM EDTA
  Add Fresh Just Before Use:
  1x Protease Inhibitor Cocktail
  1x Phosphatase Inhibitor Cocktail
  10 µM MG132	(Crucial for HIF-1α preservation)

• Cell Harvest:

  • Place the 6-well plates on a bed of ice.

  • Aspirate the media completely.

  • Quickly wash the cells once with 1 mL of ice-cold PBS. Aspirate the PBS completely.[5]

  • Add 100-150 µL of ice-cold Lysis Buffer to each well.

  • Using a cell scraper, scrape the cells into the lysis buffer. Ensure the buffer becomes viscous.[5]

  • Transfer the viscous lysate to a pre-chilled 1.5 mL microcentrifuge tube.

• Lysate Processing:

  • Sonicate the lysate briefly on ice to shear DNA and reduce viscosity.[18]

  • Centrifuge at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.[19]

  • Carefully transfer the supernatant (protein lysate) to a new pre-chilled tube. Proceed immediately to quantification or store at -80°C.

Phase 3: Protein Quantification

• Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA or Bradford) according to the manufacturer's instructions.[19] This is essential for ensuring equal protein loading.

Phase 4: SDS-PAGE and Transfer

• Sample Preparation: Based on the protein concentration, calculate the volume needed for 30-50 µg of total protein per sample.[7] Add 4x Laemmli sample buffer, boil at 95°C for 5-10 minutes, and centrifuge briefly.

• SDS-PAGE: Load 30-50 µg of each sample onto an 8% SDS-polyacrylamide gel. Run the gel until adequate separation of protein markers is achieved. Scientist's Note: HIF-1α is a large protein (~120 kDa), so ensure the gel runs long enough for it to resolve properly.[20]

• Protein Transfer: Transfer the separated proteins to a PVDF membrane using a wet or semi-dry transfer system.[17] PVDF is recommended for its higher binding capacity for large proteins.

• Confirm Transfer: After transfer, stain the membrane with Ponceau S to visualize protein bands and confirm that the transfer was successful and even across all lanes. Mark the lanes and molecular weight markers with a pencil. Destain with TBST.

Phase 5: Immunoblotting

Reagent / Step	Specification
Blocking	5% non-fat dry milk in TBST (Tris-Buffered Saline, 0.1% Tween-20) for 1 hour at room temperature.
Primary Antibody	HIF-1α specific antibody. Dilute as per manufacturer's datasheet (typically 1:500 - 1:2000) in 5% milk/TBST. Incubate overnight at 4°C with gentle agitation.
Washing	Wash membrane 3 x 10 minutes with TBST at room temperature.
Secondary Antibody	HRP-conjugated anti-rabbit or anti-mouse IgG. Dilute according to the manufacturer's instructions in 5% milk/TBST. Incubate for 1 hour at room temperature.
Final Washes	Wash membrane 3 x 10 minutes with TBST at room temperature.
Detection	Incubate the membrane with an enhanced chemiluminescence (ECL) substrate according to the manufacturer's protocol and image using a digital imager or film.

Phase 6: Loading Control and Data Analysis

• Stripping and Re-probing: After imaging for HIF-1α, the membrane can be stripped and re-probed for a loading control protein.

• Choosing a Loading Control: Be cautious when using common loading controls. GAPDH expression can be regulated by hypoxia.[21][22] If studying hypoxic conditions, consider a more stable control like β-Tubulin or β-2-Microglobulin (B2M).[23]

• Data Analysis: Use densitometry software to quantify the band intensity for HIF-1α and the loading control in each lane. Normalize the HIF-1α signal to its corresponding loading control signal to correct for any loading inaccuracies.

Experimental Workflow Visualization

Caption: Step-by-step experimental workflow for HIF-1α Western blot.

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
No HIF-1α signal in any lane, including positive controls	1. Inefficient cell lysis.2. HIF-1α degradation during sample prep.[20]3. Inactive primary antibody.4. Poor protein transfer.	1. Ensure lysis buffer contains SDS and sonicate to shear DNA.2. Work faster, keep samples on ice at all times, and ensure proteasome inhibitor is fresh and active in the lysis buffer.3. Test antibody on a positive control lysate known to work (e.g., CoCl₂-treated HeLa cells).[6]4. Check transfer with Ponceau S staining. Optimize transfer time/voltage.
Signal in Hypoxia/MG132 lanes, but weak/no signal with VH298	1. VH298 is inactive or degraded.2. Insufficient concentration or incubation time.3. Cell line is non-responsive to the compound.	1. Use a fresh aliquot of VH298 from a reputable source.2. Perform a dose-response (e.g., 1, 10, 50, 100 µM) and a time-course (e.g., 2, 4, 8, 16h).3. Confirm VHL expression in your cell line.
Signal observed in cis-VH298 lane	1. Compound contamination or mix-up.2. Potential off-target effect of cis-VH298 at high concentrations.	1. Verify the identity and purity of the compounds. Use fresh, clearly labeled stocks.2. Test a lower concentration of cis-VH298. The signal should be significantly lower than with VH298.
High background on the blot	1. Insufficient blocking.2. Primary antibody concentration too high.3. Insufficient washing.	1. Increase blocking time to 1.5 hours or try a different blocking agent (e.g., 3% BSA).2. Titrate the primary antibody to a lower concentration.3. Increase the number and duration of TBST washes.
Multiple bands or band at lower than ~120 kDa	1. Protein degradation.[6][20]2. Non-specific antibody binding.	1. Improve the lysis procedure (see "No signal" solutions). Ensure complete protease/proteasome inhibition.2. Check the antibody datasheet for validated cell lines and expected band size. Use a positive control lysate to confirm specificity.

References

• Tanimoto, K., et al. (2000). Mechanism of regulation of the hypoxia-inducible factor-1α by the von Hippel-Lindau tumor suppressor protein. The EMBO Journal. Available at: [Link]

• Kaelin, W. G. (2022). Von Hippel–Lindau disease: insights into oxygen sensing, protein degradation, and cancer. Journal of Clinical Investigation. Available at: [Link]

• Ha, D., et al. (2021). Loss of Von Hippel–Lindau (VHL) Tumor Suppressor Gene Function: VHL–HIF Pathway and Advances in Treatments for Metastatic Renal Cell Carcinoma (RCC). MDPI. Available at: [Link]

• Springer Nature Research Communities (2022). Regulation of VHL-mediated HIF-1α protein degradation under normoxia —a potential target in cancer treatment. Available at: [Link]

• UniProt (2000). Mechanism of regulation of the hypoxia-inducible factor-1 alpha by the von Hippel-Lindau tumor suppressor protein. Available at: [Link]

• Bio-Techne. Hypoxia Western Blot Analysis: Detecting HIF Alpha and Beyond. Available at: [Link]

• ResearchGate (2013). Does anyone perform HIF1 alpha Western blot?. Available at: [Link]

• Bio-Techne. FAQs - Hypoxia and HIFs. Available at: [Link]

• National Center for Biotechnology Information (PMC). The In-Cell Western immunofluorescence assay to monitor PROTAC mediated protein degradation. Available at: [Link]

• Bio-Techne. Controls for HIF-1 Alpha's WB, ICC-IF, IHC, IP & FLOW Analysis. Available at: [Link]

• ResearchGate (2014). Can anyone help me analyze results from HIF1 western blots?. Available at: [Link]

• MtoZ Biolabs. How to Effectively Detect HIF-1α Protein in Western Blot Analysis?. Available at: [Link]

• National Center for Biotechnology Information (PMC). Stabilization of hypoxia-inducible factor-1α in buffer containing cobalt chloride for Western blot analysis. Available at: [Link]

• Royal Society of Chemistry (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Available at: [Link]

• ResearchGate. VHL inhibitors induce HIF-a transcriptional activity in various cell.... Available at: [Link]

• MDPI (2024). Inhibition of VHL by VH298 Accelerates Pexophagy by Activation of HIF-1α in HeLa Cells. Available at: [Link]

• ResearchGate. The In-Cell Western immunofluorescence assay to monitor PROTAC mediated protein degradation | Request PDF. Available at: [Link]

• Selvita (2025). PROTAC Screening Without Classical Western Blot: Faster and More Quantitative Alternatives. Available at: [Link]

• ResearchGate (2017). (PDF) Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel-Lindau (VHL) E3 Ubiquitin Ligase: Structure-Activity Relationships Leading to the Chemical Probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(. Available at: [Link]

• National Center for Biotechnology Information (PMC). Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein. Available at: [Link]

• MDPI (2024). Inhibition of VHL by VH298 Accelerates Pexophagy by Activation of HIF-1α in HeLa Cells. Available at: [Link]

• PubMed (2016). Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition. Available at: [Link]

• MDPI (2022). Action Sites and Clinical Application of HIF-1α Inhibitors. Available at: [Link]

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• 3. JCI - Von Hippel–Lindau disease: insights into oxygen sensing, protein degradation, and cancer [jci.org]
• 4. Loss of Von Hippel–Lindau (VHL) Tumor Suppressor Gene Function: VHL–HIF Pathway and Advances in Treatments for Metastatic Renal Cell Carcinoma (RCC) | MDPI [mdpi.com]
• 5. docs.abcam.com [docs.abcam.com]
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• 12. medchemexpress.com [medchemexpress.com]
• 13. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00387B [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. uniprot.org [uniprot.org]
• 16. Controls for HIF-1 Alpha's WB, ICC-IF, IHC, IP & FLOW Analysis [bio-techne.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. HIF-1 alpha (HIF1A) | Abcam [abcam.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. researchgate.net [researchgate.net]
• 21. Loading Controls for Western Blots [labome.com]
• 22. Loading Control Antibodies for Western Blotting | Proteintech Group [ptglab.com]
• 23. FAQs - Hypoxia and HIFs | Bio-Techne [bio-techne.com]

Application Note: Synthesis and Validation of cis-VH298 as a Negative Control for VHL-Recruiting PROTACs

Abstract

In the development of Proteolysis Targeting Chimeras (PROTACs), distinguishing bona fide target degradation from off-target effects is critical. The von Hippel-Lindau (VHL) E3 ligase is a premier recruitment module for PROTACs.[1] However, small molecule degraders often exhibit "hook effects" or non-specific toxicity. To rigorously validate a VHL-based PROTAC, a negative control compound is required—one that is chemically almost identical to the active degrader but incapable of recruiting VHL.[2] This guide details the synthesis and application of cis-VH298 , the (2S,4S) diastereomer of the potent VHL ligand VH298. By inverting the stereochemistry at the C4-hydroxy position, VHL binding is abolished while maintaining cell permeability and physicochemical properties, providing an ideal "VHL-dead" control.

Scientific Rationale: The Stereochemistry of Recruitment

The interaction between VHL and its natural substrate, Hypoxia-Inducible Factor 1ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

(HIF-1 ), relies on the rigorous recognition of a hydroxylated proline residue.[2]

Structural Biology of VHL Binding

VHL specifically recognizes (2S,4R)-4-hydroxyproline (L-trans-hydroxyproline). The hydroxyl group in the trans configuration forms critical hydrogen bonds with Ser111 and His115 deep within the VHL binding pocket.

• Active Ligand (VH298): Contains the trans-4-hydroxyproline core. It fits the pocket, recruiting the E3 ligase to the PROTAC-Target complex.

• Negative Control (cis-VH298): Contains the (2S,4S)-4-hydroxyproline (cis-hydroxyproline) core. The inversion of the hydroxyl group creates a steric clash and disrupts the essential hydrogen bond network, reducing binding affinity by >1000-fold.

Mechanism of Action Diagram

The following diagram illustrates why the cis-control fails to induce ubiquitination, serving as a validator for the PROTAC mechanism.

Figure 1: Mechanistic logic of VHL-recruiting PROTACs vs. cis-epimer negative controls. The cis-isomer retains POI binding but fails to engage the E3 ligase.

Chemical Synthesis Protocol

The synthesis of cis-VH298 mirrors that of the active parent compound but utilizes (2S,4S)-4-hydroxyproline as the starting building block.

Retrosynthetic Analysis

The VH298 scaffold consists of three modular units:

• LHS (Left Hand Side): 1-cyanocyclopropanecarboxylic acid coupled to tert-leucine.

• Core: 4-hydroxyproline (The stereochemical switch).

• RHS (Right Hand Side): 4-(4-methylthiazol-5-yl)benzylamine.

Synthesis Workflow Diagram

Figure 2: Step-by-step synthetic route for cis-VH298. The stereochemistry of the starting material determines the final inactivity.

Detailed Step-by-Step Protocol

Reagents Required:

• (2S,4S)-4-hydroxyproline (CAS: 2584-71-6)

• HATU (Coupling agent)

• DIPEA (Base)

• DMF (Solvent)[3]

• 4-(4-methylthiazol-5-yl)benzylamine (RHS Amine)

• (S)-2-(1-cyanocyclopropanecarboxamido)-3,3-dimethylbutanoic acid (LHS Acid)

Protocol:

• Preparation of the Core (If not purchasing Boc-cis-Hyp):

  • Start with cis-4-hydroxy-L-proline.

  • Protect the amine with Boc anhydride (

    ) and the carboxylic acid as a methyl ester (using ) to yield N-Boc-cis-Hyp-OMe .

• RHS Assembly (Amide Coupling):

  • Dissolve N-Boc-cis-Hyp-OH (1.0 eq) in dry DMF.

  • Add HATU (1.1 eq) and DIPEA (2.5 eq). Stir for 10 min at 0°C.

  • Add 4-(4-methylthiazol-5-yl)benzylamine (1.0 eq).

  • Stir at Room Temperature (RT) for 4–16 hours.

  • Workup: Dilute with EtOAc, wash with LiCl (5% aq),

    , and brine. Dry over .

  • Yield: Intermediate B (Boc-protected amide).

• Deprotection:

  • Treat Intermediate B with 4M HCl in Dioxane (or TFA/DCM 1:1) for 1 hour.

  • Concentrate in vacuo to obtain the amine salt (Intermediate C).

• Final Assembly (LHS Coupling):

  • Dissolve the LHS Acid (Cyanocyclopropyl-tert-leucine moiety) (1.0 eq) in DMF.

  • Activate with HATU (1.1 eq) and DIPEA (3.0 eq).

  • Add Intermediate C (Amine salt).

  • Stir at RT for 4 hours.

  • Purification: Reverse-phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).

  • Verification: Verify Mass (LC-MS) and Stereochemistry (NOESY NMR can confirm cis vs trans if needed, though starting material control is usually sufficient).

Validation Assays

Once synthesized, the cis-VH298 control must be validated to ensure it does not bind VHL.

Biophysical Validation: Fluorescence Polarization (FP)

This assay measures the displacement of a fluorescently labeled HIF-1

peptide by the test compound.

• Assay Principle: High polarization = Probe bound to VHL. Low polarization = Probe displaced by inhibitor.

• Expected Result:

  • VH298 (Active): Low

    (~100 nM), displacing the probe.

  • cis-VH298 (Control): No displacement observed up to 100

    M.

Cellular Validation: HIF-1 Stabilization

VHL inhibition leads to the accumulation of HIF-1

(mimicking hypoxia).

• Protocol: Treat HeLa cells with VH298 and cis-VH298 (e.g., 50

  M) for 4 hours. Lyse and Western Blot for HIF-1 .

• Expected Result:

  • VH298: Strong HIF-1

    band.

  • cis-VH298: No HIF-1

    band (comparable to DMSO control).

Summary of Comparative Data

Feature	VH298 (Active)	cis-VH298 (Negative Control)
Stereochemistry at C4	(4R) Trans	(4S) Cis
VHL Binding ( )	~80–90 nM	> 100,000 nM (Non-binder)
HIF-1 Stabilization	Potent	None
Cell Permeability	High	High (Identical physicochemicals)
Use Case	Active Warhead	"VHL-Dead" Control

References

• Frost, J., et al. (2016). Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[4] Nature Communications, 7, 13312.[4]

  • Key citation for the structure and characteriz

• Soares, P., et al. (2018). Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase. Journal of Medicinal Chemistry, 61(2), 599–618.

  • Details the SAR and synthesis of VHL ligands including epimers.

• Maniaci, C., et al. (2017). Homo-PROTACs: bivalent small-molecule dimerizers of the VHL E3 ubiquitin ligase to induce self-degradation. Nature Communications, 8, 830.

  • Demonstrates the use of cis-hydroxyproline variants as non-binding controls in PROTAC design.

• Bondeson, D. P., et al. (2015). Catalytic in vivo protein knockdown by small-molecule PROTACs. Nature Chemical Biology, 11, 611–617.

  • Foundational text on PROTAC valid

Sources

• 1. scispace.com [scispace.com]
• 2. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase: Structure–Activity Relationships Leading to the Chemical Probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (VH298) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: cis-VH 298 Solubility & Handling

The following Technical Support Center guide is designed for researchers encountering precipitation issues with cis-VH 298 (and its active isomer VH 298 ) in aqueous cell culture environments.

[1][2][3]

Product: cis-VH 298 (Negative Control for VHL Inhibitor VH 298) Chemical Class: Peptidomimetic / Small Molecule VHL Ligand Primary Issue: Precipitation/Crystallization in Aqueous Cell Culture Media[1][2]

Executive Summary & Compound Identity

Critical Distinction: Before troubleshooting solubility, confirm the biological intent.

• VH 298: The active VHL inhibitor that stabilizes HIF-1α.[1][2][3][4][5]

• cis-VH 298: The negative control (diastereoisomer).[1][2] It contains cis-4-hydroxyproline, which abrogates binding to VHL.[1][2]

The Problem: Both isomers are highly hydrophobic. While soluble in organic solvents (DMSO), they have poor thermodynamic solubility in water.[1][2] Precipitation ("crashing out") occurs when high-concentration DMSO stocks are introduced directly into aqueous media, creating localized supersaturation.[1][2] This compromises experimental validity by reducing the effective concentration and causing physical stress to cells (crystal toxicity).[2]

The Physics of the "Crash" (Root Cause Analysis)

Understanding why precipitation occurs is the first step to prevention.

The Mechanism of Precipitation

When a droplet of DMSO stock (e.g., 100 mM) hits the aqueous media, the DMSO diffuses into the water much faster than the hydrophobic drug can disperse.[2] This creates a transient interface where the drug concentration exceeds its solubility limit in the water-rich mix, causing immediate nucleation of crystals.[2]

Key Solubility Data

Solvent System	Solubility Limit (Approx.)	Status	Notes
DMSO (Anhydrous)	~100 mM (50 mg/mL)	Soluble	Hygroscopic; absorbs water over time, reducing solubility.[1][2]
Ethanol	~100 mM	Soluble	Not recommended for cell culture due to volatility/toxicity.[2]
Water / PBS	< 10 µM	Insoluble	Immediate precipitation without solubilizers.[2]
Cell Culture Media	~50–100 µM	Meta-stable	Dependent on serum proteins (BSA) acting as carriers.[1][2]

Standard Operating Procedures (SOPs)

Protocol A: The "Intermediate Dilution" Method (Recommended)

Best for concentrations < 100 µM.[1][2]

Direct addition of 100% DMSO stock to the well is the #1 cause of precipitation. Use an intermediate step to lower the kinetic shock.

Workflow Diagram:

Caption: Step-wise dilution strategy to prevent kinetic shock and localized supersaturation.

Step-by-Step:

• Warm your media: Ensure culture media is at 37°C. Cold media accelerates precipitation.[2]

• Prepare Intermediate: Dilute your DMSO stock 10-fold or 100-fold into a defined volume of fresh media in a sterile tube.

  • Technique: Vortex the media while adding the DMSO dropwise.

• Inspect: Hold the tube up to the light. If cloudy, do not proceed.

• Final Dosing: Add the intermediate solution to your cell culture wells.

Protocol B: High-Concentration Formulation (Advanced)

Required for animal studies or high-dose (>100 µM) cellular assays.[1][2]

If simple DMSO dilution fails, use a co-solvent system to stabilize the hydrophobic molecule.[2]

Formulation Recipe (Adapted from MedChemExpress protocols):

• 10% DMSO: Dissolve cis-VH 298 powder in pure DMSO.

• 40% PEG300: Add Polyethylene Glycol 300; vortex until clear.

• 5% Tween-80: Add surfactant; vortex.[2]

• 45% Saline/PBS: Add aqueous buffer last.

Result: A stable micellar suspension/solution up to ~2.5 mg/mL.

Troubleshooting Guide & FAQs

Q1: I see needle-like structures in my negative control (cis-VH 298) wells. Is this normal?

No. These are crystals.[2]

• Cause: Localized supersaturation during pipetting or using a stock that had absorbed water (DMSO is hygroscopic).[2]

• Impact: The actual concentration of dissolved drug is unknown.[6] Crystals can also mechanically damage cells or cause "frustrated phagocytosis," leading to cell death unrelated to the VHL pathway.[2]

• Fix: Discard the well. Re-prepare stock using fresh, anhydrous DMSO. Use Protocol A.

Q2: Why does the negative control (cis-VH 298) precipitate more than the active drug (VH 298)?

Chemically, they are diastereoisomers and should have very similar lipophilicity (LogP).[2] However, crystal packing energy can differ between isomers.[2]

• Action: If cis-VH 298 is crashing out at the same concentration as VH 298, you are likely at the thermodynamic solubility limit for this scaffold.[2] Lower the concentration of both the active and control to maintain a valid scientific comparison.

Q3: Can I heat the media to dissolve the precipitate?

Caution advised.

• While heat increases solubility, VH 298 derivatives are peptidomimetics.[2] Prolonged heating (>50°C) may degrade the compound.[2]

• Better approach: Sonicate the stock solution (in DMSO) before adding to media.[2] Do not sonicate the cells.

Q4: My stock solution froze at -20°C and now has a pellet.

DMSO freezes at 19°C.[2]

• Thawing: Thaw completely at room temperature or 37°C.

• Homogenization: You must vortex or sonicate after thawing. A concentration gradient forms in frozen DMSO; the top may be solvent-rich and the bottom solute-rich.[1][2]

Mechanistic Context: VHL Pathway

Understanding the pathway ensures you interpret the "Control" vs "Active" data correctly, assuming solubility is managed.[2]

Caption: VH 298 blocks VHL, stabilizing HIF-1α. cis-VH 298 fails to bind VHL due to stereochemistry, serving as the solubility/toxicity control.[1][2]

References

• Frost, J., et al. (2016).[2] "Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition."[2][3] Nature Communications, 7, 13312.[2] [1][2]

• Tocris Bioscience. "VH 298 Product Datasheet & Solubility Data."

• MedChemExpress (MCE). "cis-VH 298 Product Information & Formulation Protocols."

• Selleck Chemicals. "VH-298 Solubility and Handling Guide."

Sources

• 1. VH298 | C27H33N5O4S | CID 122199236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. axonmedchem.com [axonmedchem.com]
• 4. VH298, VHL inhibitor (CAS 2097381-85-4) | Abcam [abcam.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]

Technical Support Center: cis-VH 298 Solubilization &amp; Handling

Topic: Troubleshooting Solubility Issues in PBS/Saline for cis-VH 298 (and VH 298)

Audience: Researchers, Pharmacologists, and Chemical Biology Leads.

Core Directive: The "Brick Dust" Challenge

Executive Summary: cis-VH 298 is the diastereomer (epimer) of the VHL inhibitor VH 298. It serves as the critical negative control because it is chemically identical to the active probe but lacks binding affinity to the VHL E3 ligase due to the inversion of stereochemistry at the hydroxyproline site.

The Problem: Both VH 298 and cis-VH 298 are peptidomimetics with significant hydrophobic character. When researchers attempt to dilute DMSO stocks directly into aqueous buffers (PBS or Saline), the compounds frequently precipitate ("crash out"), resulting in cloudy suspensions. The Consequence: Using a precipitated negative control invalidates your experiment. If the control is not in solution, you are not controlling for the off-target effects of the soluble parent compound; you are merely comparing "drug" vs. "aggregate."

Technical Analysis & Troubleshooting (Q&A)

Category A: In Vitro (Cell Culture) Issues

Q1: I diluted my 100 mM DMSO stock of cis-VH 298 directly into PBS to make a working solution, and it turned cloudy immediately. Why? A: You have encountered the "Kinetic Solubility Limit." cis-VH 298 has low thermodynamic solubility in pure aqueous buffers. When you inject a high-concentration DMSO stock into PBS, the local concentration of the compound exceeds its aqueous solubility limit before it can disperse. The water molecules strip away the DMSO solvation shell, causing the hydrophobic molecules to aggregate instantly.

The Fix (Step-Down Dilution): Do not dilute directly into PBS. Instead, dilute into the cell culture media with serum (FCS/FBS). Serum proteins (like albumin) can act as a "sink" to bind and solubilize hydrophobic small molecules.

• Vortex the DMSO stock.

• Add the DMSO stock to a larger volume of media (pre-warmed) while vortexing or swirling rapidly.

• Ensure final DMSO concentration is <0.5% (v/v) to avoid vehicle toxicity.

Q2: My stock solution in DMSO has crystals after being stored at -20°C. Is it degraded? A: Likely not degraded, but precipitated. DMSO is hygroscopic (absorbs water from air). If your vial was opened frequently, atmospheric moisture may have lowered the solubility power of the DMSO.

• Action: Sonicate the vial in a warm water bath (37°C) for 5–10 minutes. If it does not clear, the DMSO may be too "wet." Spin it down, remove the supernatant, and redissolve the pellet in fresh, anhydrous DMSO.

Category B: In Vivo (Animal) Formulation [1][2][3]

Q3: Can I inject cis-VH 298 dissolved in 100% DMSO? A: No. Intraperitoneal (IP) or intravenous (IV) injection of 100% DMSO causes severe hemolysis, local tissue necrosis, and pain, which acts as a confounding variable in animal models. The maximum recommended DMSO load is typically 5–10% of the total volume.

Q4: I need to dose mice at 50 mg/kg. How do I get cis-VH 298 into saline without it crashing out? A: You must use a Co-Solvent System . Saline alone is insufficient. The "Gold Standard" vehicle for VH 298 and cis-VH 298 (as validated by Frost et al. and SGC protocols) utilizes PEG400 and a surfactant.

Recommended Formulation (The "10/40/5" Mix): This formulation creates a stable emulsion/solution.

• 10% DMSO (Solubilizer)[4]

• 40% PEG 400 (Co-solvent/Stabilizer)

• 5% Tween 80 (Surfactant)

• 45% Saline (0.9% NaCl) (Diluent)

See Section 3 for the mixing protocol.

Validated Protocols

Protocol A: In Vivo Formulation (The "Step-Wise" Method)

Critical: The order of addition is non-negotiable. Adding saline too early will cause irreversible precipitation.

Reagents:

• cis-VH 298 Solid

• Anhydrous DMSO[1]

• PEG 400 (Polyethylene glycol)

• Tween 80 (Polysorbate 80)

• Sterile Saline (0.9% NaCl)

Step-by-Step:

• Calculate: Determine the total volume required. (Example: 1 mL total).

• Solubilize: Dissolve the required mass of cis-VH 298 completely in 100 µL DMSO (10% of final vol). Vortex until crystal clear. Do not proceed if cloudy.

• Stabilize: Add 400 µL PEG 400 (40% of final vol) to the DMSO solution. Vortex thoroughly. The solution becomes viscous but should remain clear.

• Emulsify: Add 50 µL Tween 80 (5% of final vol). Vortex.

• Dilute: Slowly add 450 µL Warm Saline (45% of final vol) dropwise while vortexing.

• Final Check: The result should be a clear to slightly opalescent solution. If a white precipitate forms that does not dissolve upon warming/sonication, the concentration is too high for this vehicle.

Protocol B: Alternative Cyclodextrin Formulation

If the PEG/Tween vehicle causes tolerability issues, use SBE-β-CD (Sulfobutyl ether beta-cyclodextrin).

• Prepare a 20% (w/v) SBE-β-CD solution in Saline.[4]

• Dissolve cis-VH 298 in DMSO (10% of final volume).

• Add the Cyclodextrin/Saline solution (90% of final volume) to the DMSO stock.

Data Summary: Solubility Profile

Solvent / Vehicle	Solubility Limit (Approx.)	Status	Application
Pure Water / PBS	< 0.1 mg/mL	Insoluble	Avoid
100% DMSO	~100 mg/mL (190 mM)	Soluble	Stock Storage
100% Ethanol	~50 mg/mL	Soluble	Not recommended for in vivo
10/40/5 Vehicle	~2.5 - 5.0 mg/mL	Soluble	Animal Dosing (IP)
Cell Media + 10% FBS	Up to 100 µM (with <0.5% DMSO)	Soluble	In Vitro Assays

Visualization: Formulation Decision Tree

Figure 1: Decision tree for solubilizing cis-VH 298. Note the critical failure point (Red) when diluting directly into PBS.

References

• Frost, J., et al. (2016). "Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition."[5][6] Nature Communications, 7, 13312.[5][6]

  • Source:

  • Relevance: Defines VH 298 and cis-VH 298 (negative control)

• Structural Genomics Consortium (SGC). "Chemical Probe: VH298." The SGC Probes.

  • Source:

  • Relevance: Authoritative source for handling, storage, and neg

• MedChemExpress (MCE).

  • Source:

  • Relevance: Provides specific in vivo formulation r

• Chemical Probes Portal.

  • Source:

  • Relevance: Independent valid

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. medkoo.com [medkoo.com]
• 3. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

Technical Support Center: PROTAC Pharmacology &amp; Specificity

Topic: Validating Hook Effects in VHL-Recruiting PROTACs

Current Status: Operational | Updated: February 2026

Executive Summary

In PROTAC development, the Hook Effect is a thermodynamic phenomenon where degradation efficacy diminishes at high concentrations due to the formation of binary complexes (PROTAC-POI or PROTAC-E3) that outcompete the productive ternary complex.[1][2][3][4]

However, a loss of signal at high concentrations can also result from non-specific toxicity, compound precipitation, or assay interference .

This guide details how to use the cis-VH 298 control —a stereochemical negative control that cannot recruit VHL—to distinguish a genuine pharmacological hook effect from experimental artifacts.

Module 1: The Mechanistic Logic

To "address" the hook effect using a control is to validate its mechanism . You must prove that the loss of degradation is due to E3 ligase saturation, not off-target cell death.

The Players

Component	Role	Binding Capability
Active PROTAC	The degrader	Binds POI + Binds VHL (via VH 298 moiety)
cis-VH 298 Control	The "Broken Key"	Binds POI + Cannot Bind VHL (Stereoisomer)
Free VH 298	The Competitor	Binds VHL Only (Blocks PROTAC)

The Diagnostic Pathway

The following diagram illustrates the molecular events distinguishing a true hook effect from toxicity using the cis-control.

Figure 1: Mechanism of Action. The Active PROTAC forms binary complexes at high doses (Hook).[1][3] The cis-Control never recruits VHL, serving as a baseline to identify non-specific toxicity.

Module 2: Troubleshooting Guide

Scenario: My dose-response curve looks like a bell (inverted U).

Question: Is this a true hook effect or assay interference?

The cis-VH 298 Test: Run the exact same dose-response assay with the cis-VH 298 version of your PROTAC.

Observation (at High Conc.)	Interpretation	Actionable Step
Active PROTAC: Signal returns to baseline (no degradation).cis-Control: Signal remains at baseline (no degradation).	VALID HOOK EFFECT. The system is behaving thermodynamically. The cells are healthy; the PROTAC is simply saturating the E3 ligase.	Proceed to optimize linker length or cooperativity to widen the window.
Active PROTAC: Signal drops to 0 (or kills cells).cis-Control: Signal also drops significantly.	TOXICITY / ARTIFACT. The compound is likely killing cells, precipitating, or interfering with the reporter (e.g., luciferase inhibition).	Perform a Cell Titer-Glo (viability) assay. Check compound solubility.
Active PROTAC: Partial degradation.cis-Control: Partial degradation.	OFF-TARGET MECHANISM. The degradation is not VHL-dependent.	Validate target engagement. The "warhead" might be destabilizing the protein directly.

Module 3: Experimental Protocols

Protocol A: The Stereochemical Validation Assay

Objective: To confirm VHL-dependency of the hook effect using the cis-VH 298 epimer.

Materials:

• Active PROTAC: (e.g., MZ1 or your novel compound).

• Negative Control: The cis-hydroxyproline analog (often termed cis-MZ1 or similar).

• Cells: HEK293 or HeLa (VHL-positive).

• Readout: Western Blot or HiBiT/NanoBRET.

Step-by-Step:

• Seeding: Seed cells at 70% confluency in 96-well plates. Allow 24h adhesion.

• Preparation: Prepare a 10-point dilution series for both the Active PROTAC and the cis-Control.

  • Range: 0.1 nM to 100 µM (Crucial to go high enough to see the hook).

• Treatment: Treat cells for 6–24 hours (depending on POI half-life).

• Lysis & Detection: Lyse cells and quantify POI levels.

• Normalization: Normalize all data to DMSO-treated controls (100%) .

Data Analysis:

• Plot Log[Concentration] vs. % Protein Remaining.

• Success Criteria:

  • Active PROTAC: Shows a "U" shape (degradation at 10-100 nM, loss of efficacy >10 µM).

  • cis-Control: Flat line at ~100% protein (or slight inhibition if the warhead is an inhibitor).

Protocol B: The "Rescue" Competition Assay

Objective: To mechanically induce a hook-like blockade using free ligand.

Step-by-Step:

• Treat cells with the Active PROTAC at its

  (concentration of maximal degradation, e.g., 100 nM).

• Co-treat with increasing concentrations of Free VH 298 (the inhibitor, not the PROTAC) ranging from 1 µM to 100 µM.

• Expected Result: The Free VH 298 will compete for the intracellular VHL, preventing PROTAC binding. This should "rescue" the protein levels, mimicking the hook effect and proving VHL dependence.

Module 4: Decision Logic (Visualized)

Use this flow to interpret your high-concentration data points.

Figure 2: Data Interpretation Flowchart. Use the cis-control behavior to classify high-dose signal loss.

Module 5: Frequently Asked Questions (FAQ)

Q1: Why does my cis-VH 298 control show a slight reduction in protein levels at very high concentrations (e.g., 50 µM)? A: This is likely due to the "warhead" effect. Even if the PROTAC cannot recruit VHL, the warhead moiety (the ligand binding your POI) might still act as a traditional inhibitor. If your POI is unstable upon inhibition, you may see some reduction. However, this should be significantly less potent than the PROTAC-induced degradation.

Q2: Can I use cis-VH 298 to "fix" the hook effect? A: No. The cis-control is a diagnostic tool, not a therapeutic additive. To mitigate the hook effect (i.e., widen the concentration window where degradation occurs), you need to optimize the PROTAC design itself—specifically by improving cooperativity (positive

-factor) between the POI and Ligase, often by altering linker length or rigidity.

Q3: What is the chemical difference between VH 298 and cis-VH 298? A: VH 298 contains a hydroxyproline moiety in the trans-configuration (4R), which is essential for binding the VHL E3 ligase. The cis-control contains the cis-hydroxyproline (4S), which creates a steric clash within the VHL binding pocket, abolishing binding affinity (

> 2 mM) while maintaining identical physicochemical properties (solubility, permeability) to the active compound.

References

• Frost, J., et al. (2016). Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[5][6] Nature Communications, 7, 13312.[5]

  • Establishes VH 298 as a potent VHL ligand and the basis for VHL-recruiting PROTACs.

• Maniaci, C., et al. (2017). Homo-PROTACs: bivalent small-molecule dimerizers of the VHL E3 ubiquitin ligase to induce self-degradation.[7] Nature Communications, 8, 830.

  • Demonstrates the hook effect in VHL-based degraders and the use of epimeric controls.

• Bondeson, D. P., et al. (2015). Catalytic in vivo protein knockdown by small-molecule PROTACs. Nature Chemical Biology, 11, 611–617.

  • Foundational text on PROTAC kinetics and the hook effect.

• Tocris Bioscience. (n.d.). cis VH 298: Negative Control for VH 298.

  • Product specifications and binding d

Sources

• 1. PROTACs– a game-changing technology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. Critical assessment of targeted protein degradation as a research tool and pharmacological modality - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: cis-VH 298 &amp; VH 298 Purity Verification

Executive Summary: The Stereochemical Imperative

In the development of VHL (Von Hippel-Lindau) inhibitors, stereochemistry is not a detail—it is the mechanism. VH 298 (the active probe) utilizes a trans-4-hydroxyproline moiety to mimic the hydroxylated HIF-1α peptide, engaging the VHL E3 ligase with high affinity (

nM).

Its diastereomer, cis-VH 298 , serves as the critical negative control . It is structurally identical except for the stereochemistry at the 4-hydroxyproline ring, which abolishes VHL binding.

The Challenge: Synthetic routes often yield mixtures of diastereomers. A batch of active VH 298 contaminated with cis-VH 298 will show diluted potency. Conversely, a cis-VH 298 control batch contaminated with the active trans-isomer will produce false positives in biological assays. This guide details the HPLC protocols required to resolve these diastereomers and verify batch integrity.

Module 1: The "Diastereomer Resolution" HPLC Protocol

Standard "fast" gradients often fail to resolve diastereomers (isomers with the same molecular weight but different physical properties). You must use a shallow gradient to exploit the subtle hydrophobicity differences between the cis and trans hydroxyproline rings.

Recommended Chromatographic Conditions

Parameter	Specification	Rationale
Stationary Phase	C18 (End-capped) or Phenyl-Hexyl	Phenyl-Hexyl phases often offer superior selectivity for geometric isomers via pi-pi interactions.
Dimensions	150 x 4.6 mm, 3.5 µm (or sub-2 µm for UHPLC)	Longer column length increases theoretical plates ( ) for difficult separations.
Mobile Phase A	Water + 0.1% TFA	TFA suppresses silanol ionization, sharpening peaks for basic amines.
Mobile Phase B	Acetonitrile + 0.1% TFA	ACN provides sharper peaks than Methanol for peptides/peptidomimetics.
Flow Rate	1.0 mL/min	Standard flow (adjust for column ID).
Temperature	40°C - 50°C (Critical)	Crucial: Higher temp collapses rotamers (see Troubleshooting below).
Detection	UV 214 nm (Amide bond) & 254 nm (Aromatic)	214 nm gives higher sensitivity; 254 nm is more selective for the benzyl group.

Gradient Profile (Shallow Elution)

Note: Adjust %B based on your specific column retention, but maintain the slope.

• Equilibration: 5% B (2 mins)

• Ramp: 5% to 30% B (5 mins) — Fast ramp to approach elution zone.

• Resolution Zone: 30% to 45% B over 20 minutes (0.75% change/min).

• Wash: 95% B (5 mins).

Module 2: Troubleshooting & FAQs

Q1: I see a "split peak" or a "shoulder" in my pure VH 298 batch. Is this the cis-impurity?

Diagnosis: Not necessarily. This is the most common error in analyzing VHL ligands. Mechanism: VH 298 contains a proline-like amide bond. Proline amides exist as cis and transrotamers (conformational isomers) around the amide bond. Unlike chemical impurities, these interconvert. At room temperature (25°C), the interconversion rate is slow on the HPLC timescale, resulting in two distinct peaks or a distorted "saddle" peak.

The Test (The "Temperature Stress" Validation):

• Run the sample at 25°C . Observe the split peak.

• Re-run the exact same sample at 50°C .

• Result Analysis:

  • Peaks Merge: It was a Rotamer. The heat increased the interconversion rate, averaging the signal into a single sharp peak.

  • Peaks Remain Separated: It is a Chemical Impurity (likely the cis-epimer).

Q2: How do I definitively identify the cis-VH 298 peak without a standard?

Diagnosis: You cannot rely solely on retention time (RT) prediction, as cis and trans elution orders can flip depending on the stationary phase (C18 vs. Phenyl). Protocol:

• Spiking Experiment: If you have the negative control (cis-VH 298) and the active drug (trans-VH 298), mix them 1:1.

• Resolution Check: The method must show baseline separation (

  ) of this mix.

• Elution Order: typically, the cis-hydroxyproline isomer (the negative control) is slightly less hydrophobic and elutes earlier on C18 columns, but this must be empirically validated.

Q3: My batch retention time shifted by 0.5 minutes compared to the previous lot. Is it a different isomer?

Diagnosis: Likely a mobile phase or system variation, not a chemical change. Solution: Use Relative Retention Time (RRT) .

• Inject a stable internal standard (e.g., Caffeine or a simple peptide) or a known previous batch of VH 298.

• Calculate RRT:

  .

• If the RRT matches the reference within ±0.02, the identity is confirmed. If the RRT differs significantly, you may have the wrong diastereomer.

Module 3: Visualizing the Logic

Figure 1: The Rotamer vs. Impurity Decision Tree

Caption: Logical workflow to distinguish between conformational rotamers (temperature-dependent) and diastereomeric impurities (temperature-independent).

Figure 2: Batch Verification Workflow

Caption: Step-by-step protocol for releasing a new batch of VH 298 or cis-VH 298.

References

• Frost, J., et al. (2016). Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[1][2] Nature Communications.[3]

• Tocris Bioscience. (2024). VH 298 Product Information & Biological Activity.[1][2][4]

• Structural Genomics Consortium (SGC). (2024). Chemical Probes: VH298.

• R&D Systems. (2024). cis VH 298 (Negative Control) Product Details.

Sources

• 1. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Glutathione synthesis in the mouse liver supports lipid abundance through NRF2 repression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. VH298, VHL inhibitor (CAS 2097381-85-4) | Abcam [abcam.com]

Reference Data & Comparative Studies

A Guide to Validating On-Target VHL Inhibition Using cis-VH298 as a Negative Control

For researchers in the vanguard of targeted protein degradation and hypoxia signaling, the von Hippel-Lindau (VHL) E3 ubiquitin ligase is a pivotal target. Small molecule inhibitors of the VHL:HIF-1α protein-protein interaction (PPI), such as VH298, are invaluable tools. However, rigorous validation of on-target activity is paramount to ensure that observed cellular effects are a direct consequence of VHL inhibition. This guide provides a comprehensive framework for validating on-target VHL engagement, emphasizing the critical role of cis-VH298 as a negative control.

The Principle of Stereochemical Control in VHL Inhibition

The inhibitor VH298 is a high-affinity ligand for VHL, potently disrupting its interaction with hydroxylated Hypoxia-Inducible Factor-1α (HIF-1α).[1] This disruption prevents the poly-ubiquitination and subsequent proteasomal degradation of HIF-1α, leading to its accumulation and the activation of hypoxic response pathways.[2][3]

A key feature of VH298 is its stereochemistry. The trans isomer, VH298, is the active compound. Its stereoisomer, cis-VH298, in which the stereochemistry at the essential hydroxy group of the hydroxyproline (Hyp) mimic is inverted, exhibits a significant loss of binding affinity for VHL.[2][4] This makes cis-VH298 an ideal negative control, as it is structurally very similar to the active compound but lacks the specific three-dimensional conformation required for high-affinity binding to the VHL active site. Therefore, any cellular effects observed with VH298 but not with cis-VH298 can be confidently attributed to on-target VHL inhibition.[2]

Caption: Mechanism of VHL inhibition and the role of stereoisomers.

Experimental Validation Workflows

A multi-pronged approach employing both biochemical and cellular assays is essential for robustly validating on-target VHL inhibition.

Biochemical Assays: Assessing Direct Binding

Biochemical assays directly measure the binding affinity of a compound for the VHL protein complex.

This competitive binding assay is a gold standard for quantifying the affinity of small molecules for VHL.[5][6]

Principle: A fluorescently labeled peptide derived from HIF-1α (e.g., FAM-DEALA-Hyp-YIPD) is incubated with the VHL E3 ligase complex (VHL/Elongin B/Elongin C).[6][7] The large size of the complex restricts the rotation of the fluorescent peptide, resulting in a high fluorescence polarization signal. Unlabeled ligands that bind to VHL will displace the fluorescent peptide, leading to a decrease in the polarization signal.

Experimental Protocol:

• Prepare a solution of the VHL/Elongin B/Elongin C complex.

• Add a constant concentration of the fluorescent HIF-1α peptide.

• Serially dilute VH298 and cis-VH298 in separate wells of a microplate.

• Add the VHL/peptide mixture to the wells containing the compounds.

• Incubate to reach binding equilibrium.

• Measure fluorescence polarization using a suitable plate reader.

Expected Outcome:

Compound	Expected IC50 / Kd	Rationale
VH298	Low nM range	High-affinity binding displaces the fluorescent peptide.
cis-VH298	High µM or no binding[2]	Lack of stereospecific interactions prevents effective competition.

Cellular Assays: Confirming Target Engagement and Phenotypic Response

Cellular assays are critical to confirm that the compound can penetrate the cell membrane, engage with VHL, and elicit the expected downstream biological effects.

CETSA is a powerful technique to verify direct target engagement in a cellular context.[2]

Principle: The binding of a ligand to its target protein can increase the thermal stability of the protein. In a CETSA experiment, cells are treated with the compound of interest and then heated to various temperatures. The amount of soluble protein remaining at each temperature is then quantified, typically by Western blot.

Experimental Protocol:

• Culture cells to a suitable confluency.

• Treat one set of cells with VH298 and another with cis-VH298 at the desired concentration. Include a DMSO-treated control group.

• Harvest the cells and lyse them.

• Aliquot the lysates and heat them to a range of temperatures (e.g., 40-70°C).

• Centrifuge to pellet the precipitated proteins.

• Analyze the supernatant for soluble VHL protein by Western blotting.

Expected Outcome: Cells treated with VH298 should show a higher amount of soluble VHL at elevated temperatures compared to DMSO-treated cells, indicating stabilization. In contrast, cis-VH298-treated cells should exhibit a thermal profile similar to the DMSO control.

This live-cell assay provides a quantitative measure of compound affinity for VHL inside the cell.[8][9][10]

Principle: Bioluminescence Resonance Energy Transfer (BRET) occurs between a NanoLuc® luciferase-tagged VHL protein and a fluorescently labeled tracer that binds to VHL. A test compound that binds to VHL will compete with the tracer, leading to a decrease in the BRET signal.

Caption: Workflow for the NanoBRET™ VHL Target Engagement Assay.

This is a fundamental experiment to demonstrate the functional consequence of VHL inhibition.

Experimental Protocol:

• Plate cells and allow them to adhere overnight.

• Treat cells with a dose range of VH298 and cis-VH298 for a specified time course (e.g., 2, 4, 8, 24 hours). Include a DMSO control.

• Lyse the cells and quantify total protein concentration.

• Perform SDS-PAGE and transfer proteins to a membrane.

• Probe the membrane with primary antibodies against HIF-1α and a loading control (e.g., β-actin or GAPDH).

• Incubate with appropriate secondary antibodies and visualize the protein bands.

Expected Outcome: Treatment with VH298 should lead to a dose- and time-dependent accumulation of HIF-1α protein.[2] In contrast, cells treated with cis-VH298 should show no significant increase in HIF-1α levels compared to the DMSO control.[2]

Co-IP can be used to demonstrate the disruption of the VHL:HIF-1α interaction in cells.[11][12][13]

Experimental Protocol:

• Treat cells with VH298, cis-VH298, or DMSO.

• Lyse the cells under non-denaturing conditions.

• Incubate the lysates with an antibody against VHL.

• Use protein A/G beads to pull down the VHL-antibody complexes.

• Wash the beads to remove non-specifically bound proteins.

• Elute the bound proteins and analyze by Western blot for the presence of HIF-1α.

Expected Outcome: In DMSO and cis-VH298 treated cells, HIF-1α should co-immunoprecipitate with VHL. In VH298-treated cells, the amount of co-immunoprecipitated HIF-1α should be significantly reduced, demonstrating the disruption of the interaction.

To confirm that the stabilized HIF-1α is transcriptionally active, the expression of its downstream target genes can be measured.

Experimental Protocol:

• Treat cells with VH298, cis-VH298, or DMSO for an appropriate duration.

• Isolate total RNA from the cells.

• Synthesize cDNA by reverse transcription.

• Perform qRT-PCR using primers for known HIF-1α target genes (e.g., VEGF, GLUT1, CA9) and a housekeeping gene for normalization.[14]

Expected Outcome: A significant upregulation of HIF-1α target gene mRNA levels should be observed in cells treated with VH298, but not in those treated with cis-VH298.[14]

Summary of Comparative Data

Assay	VH298 (Active)	cis-VH298 (Inactive Control)
Fluorescence Polarization	Potent displacement of fluorescent peptide	No or very weak displacement
CETSA	Increased thermal stability of VHL	No change in VHL thermal stability
NanoBRET™	Dose-dependent decrease in BRET signal	No significant change in BRET signal
HIF-1α Western Blot	Dose- and time-dependent accumulation	No accumulation of HIF-1α
VHL:HIF-1α Co-IP	Reduced interaction	Interaction maintained
HIF Target Gene qRT-PCR	Upregulation of target genes	No change in gene expression

Conclusion

The rigorous validation of on-target VHL inhibition is a cornerstone of credible research in this field. The use of the inactive stereoisomer, cis-VH298, as a negative control is a powerful and elegant approach to dissect on-target from off-target effects. By employing a combination of biochemical and cellular assays as outlined in this guide, researchers can confidently attribute their findings to the specific inhibition of the VHL:HIF-1α interaction, thereby ensuring the scientific integrity and reproducibility of their work.

References

• Frost J, et al. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition. Nat Commun. 2016 Nov 4;7:13312. [Link]

• Mechanism of regulation of the hypoxia-inducible factor-1α by the von Hippel-Lindau tumor suppressor protein - PMC. [Link]

• HIF-1α binding to VHL is regulated by stimulus-sensitive proline hydroxylation - PMC. [Link]

• NanoBRET TE Intracellular E3 Ligase Assay, VHL N2931 from Promega | Biocompare.com. [Link]

• Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC. [Link]

• HIF-1alpha Binding to VHL Is Regulated by Stimulus-Sensitive Proline Hydroxylation - PubMed. [Link]

• VHL Binding Assay Kit - BPS Bioscience. [Link]

• Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC. [Link]

• Workflow for E3 Ligase Ligand Validation for PROTAC Development - PMC - NIH. [Link]

• FIH-1: a novel protein that interacts with HIF-1α and VHL to mediate repression of HIF-1 transcriptional activity - Genes & Development. [Link]

• From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation - PMC. [Link]

• Time course VHL target engagement NanoBRET assay for measuring intracellular prodrug activation. - ResearchGate. [Link]

• Tid-1 Interacts with the von Hippel-Lindau Protein and Modulates Angiogenesis by Destabilization of HIF-1α - AACR Journals. [Link]

• Systematic Potency and Property Assessment of VHL Ligands and Implications on PROTAC Design - ResearchGate. [Link]

• Small molecule BODIPY FL VH032 probe for E3 ligase (SJ-21-0014) | St. Jude Research. [Link]

• Workflow for E3 Ligase Ligand Validation for PROTAC Development - ACS Publications. [Link]

• NanoBRET TE Intracellular E3 Ligase Assay, VHL N2930 from Promega | Biocompare.com. [Link]

• VHL inhibitors induce HIF-a transcriptional activity in various cell... - ResearchGate. [Link]

• Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras. [Link]

• VHL ligand binding increases intracellular level of VHL - Sciety. [Link]

• Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed. [Link]

• NanoBRET assays for PROTAC evaluation in the cellular context - Selvita. [Link]

• Identification of Suitable Target/E3 Ligase Pairs for PROTAC Development using a Rapamycin-induced Proximity Assay (RiPA) - eLife. [Link]

• A High-Throughput Method to Prioritize PROTAC Intracellular Target Engagement and Cell Permeability Using NanoBRET - PubMed. [Link]

• How Conjugation Approaches Improve PROTAC Function - Panome Bio. [Link]

• Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase: Structure–Activity Relationships Leading to the Chemical Probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4 - ACS Publications. [Link]

• Targeting the von Hippel–Lindau E3 Ubiquitin Ligase Using Small Molecules To Disrupt the VHL/HIF-1α Interaction | Journal of the American Chemical Society. [Link]

• Photopharmacology of Proteolysis-Targeting Chimeras: A New Frontier for Drug Discovery. [Link]

• Unlocking PROTACs' Potential: Overcoming Development Challenges - Pharmacy Times. [Link]

• (PDF) VHL inhibitor binding increases intracellular level of VHL - ResearchGate. [Link]

• VHL ligand binding increases intracellular level of VHL - bioRxiv. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. NanoBRET® TE Intracellular E3 Ligase Assays [worldwide.promega.com]
• 9. biocompare.com [biocompare.com]
• 10. researchgate.net [researchgate.net]
• 11. Mechanism of regulation of the hypoxia-inducible factor-1α by the von Hippel-Lindau tumor suppressor protein - PMC [pmc.ncbi.nlm.nih.gov]
• 12. HIF-1α binding to VHL is regulated by stimulus-sensitive proline hydroxylation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aacrjournals.org [aacrjournals.org]
• 14. researchgate.net [researchgate.net]

A Researcher's Guide to Confirming PROTAC Specificity: The Cis-VH298 Competition Assay

In the rapidly evolving field of targeted protein degradation, establishing the precise mechanism of action for a novel Proteolysis-Targeting Chimera (PROTAC) is paramount. For researchers designing PROTACs that hijack the von Hippel-Lindau (VHL) E3 ubiquitin ligase, a critical validation step is to unequivocally demonstrate that the degradation of the protein of interest (POI) is indeed dependent on the PROTAC's engagement with VHL. This guide provides an in-depth comparison of methodologies for this purpose, focusing on the robust and straightforward cis-VH298 competition assay.

The Imperative of Specificity in PROTAC Development

PROTACs are heterobifunctional molecules designed to bring a target protein and an E3 ligase into close proximity, thereby inducing the ubiquitination and subsequent proteasomal degradation of the target.[1][2] The specificity of this process is the cornerstone of their therapeutic potential. Off-target effects, where the PROTAC induces degradation of unintended proteins or acts through a different E3 ligase, can lead to cellular toxicity and misleading structure-activity relationship (SAR) data. Therefore, rigorous validation of the intended degradation pathway is a non-negotiable aspect of PROTAC development.

The von Hippel-Lindau (VHL) complex is one of the most commonly recruited E3 ligases in PROTAC design.[2][3] A key question to answer for any VHL-recruiting PROTAC is: "Is the observed degradation of my target protein truly and solely mediated by its recruitment to VHL?"

The Role of VH298 and its Inactive Epimer, Cis-VH298

To answer this question, we can employ a competitive displacement strategy. The small molecule VH298 is a high-affinity, cell-permeable inhibitor of the VHL:HIF-1α interaction.[4][5] It binds to the same site on VHL that is engaged by the VHL-binding moiety of most VHL-recruiting PROTACs. Crucially, VH298 has a stereoisomer, cis-VH298, which exhibits a significant loss of binding affinity for VHL due to the inverted stereochemistry at the essential hydroxyproline group.[6] This makes cis-VH298 an ideal negative control, as it allows researchers to distinguish between specific VHL engagement and other potential off-target effects of the chemical scaffold.[6][7]

The principle of the competition assay is straightforward: if a PROTAC's activity is VHL-dependent, pre-treatment of cells with a VHL inhibitor like VH298 will occupy the VHL binding pocket, preventing the PROTAC from engaging the ligase and thus rescuing the target protein from degradation. The use of the inactive cis-VH298 in a parallel experiment should show no such rescue, confirming that the effect is due to specific VHL binding.

Figure 1: Mechanism of PROTAC action and the cis-VH298 competition assay.

Experimental Workflow: A Step-by-Step Protocol

This protocol outlines a typical Western blot-based competition assay to validate VHL-dependent degradation.

1. Cell Seeding and Culture:

• Rationale: Choose a cell line that expresses both the target protein and VHL at sufficient levels. HeLa or HEK293 cells are commonly used, but the choice should be guided by the specific biological context of the POI.[4][8]

• Protocol: Seed cells in 6-well plates at a density that will ensure they reach 70-80% confluency at the time of harvest. Allow the cells to adhere and grow overnight under standard culture conditions.

2. Pre-treatment with Competitor:

• Rationale: Pre-incubating with the VHL ligand ensures that it has sufficient time to enter the cells and engage with VHL before the PROTAC is introduced. A high concentration of the competitor is used to maximize the blockade of the VHL binding sites.

• Protocol:

  • Prepare stock solutions of your PROTAC, VH298, and the negative control cis-VH298 in DMSO.

  • To the appropriate wells, add VH298 or cis-VH298 to a final concentration of 10-100 µM.[8] A 30-minute to 2-hour pre-incubation period is typically sufficient.[8]

  • Include a vehicle-only (DMSO) control group.

3. PROTAC Treatment:

• Rationale: A dose-response of the PROTAC is performed to determine its half-maximal degradation concentration (DC50). The competition experiment is often run at a PROTAC concentration that elicits significant but not maximal degradation (e.g., around the DC80) to allow for a clear rescue effect to be observed.

• Protocol: After the pre-incubation period, add the PROTAC to the designated wells at the desired concentrations. For a full analysis, a dose-response curve of the PROTAC in the presence and absence of the competitor should be generated.

4. Incubation and Cell Lysis:

• Rationale: The incubation time should be sufficient to observe significant degradation of the target protein. This is PROTAC- and target-dependent and should be determined empirically (typically 4-24 hours).[8][9]

• Protocol:

  • Incubate the cells for the predetermined time.

  • Wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

5. Western Blot Analysis:

• Rationale: Western blotting provides a semi-quantitative readout of the target protein levels. A loading control (e.g., β-actin, GAPDH) is essential to ensure equal protein loading between samples.

• Protocol:

  • Determine the protein concentration of the lysates.

  • Perform SDS-PAGE, transfer the proteins to a membrane, and probe with primary antibodies against the target protein and a loading control.

  • Use an appropriate secondary antibody and detection system to visualize the protein bands.[1]

  • Quantify the band intensities using densitometry software.

Figure 2: Experimental workflow for the cis-VH298 competition assay.

Data Interpretation and Expected Outcomes

The results of the competition assay are typically visualized by plotting the percentage of remaining target protein against the PROTAC concentration.

Condition	Expected Outcome	Interpretation
PROTAC alone	Dose-dependent degradation of the target protein.	The PROTAC is active in degrading the target.
PROTAC + VH298	Degradation is significantly inhibited or completely blocked. The DC50 curve shifts to the right.	The PROTAC's mechanism of action is dependent on VHL engagement.
PROTAC + cis-VH298	Degradation is not affected; the dose-response curve is similar to the PROTAC alone.	The rescue effect of VH298 is specific to its high-affinity binding to VHL.
VH298 or cis-VH298 alone	No significant change in target protein levels.	The competitor molecules themselves do not affect the stability of the target protein.

Table 1: Expected outcomes and interpretation of the cis-VH298 competition assay.

A successful experiment will demonstrate a clear rightward shift in the DC50 curve in the presence of VH298, indicating that a higher concentration of the PROTAC is required to achieve the same level of degradation. In contrast, the curve for the cis-VH298 co-treatment should overlay with the PROTAC-only curve.

Comparison with Alternative Methodologies

While the cis-VH298 competition assay is a powerful tool, other methods can also provide insights into PROTAC specificity.

Assay Type	Principle	Advantages	Disadvantages
cis-VH298 Competition Assay	Cellular assay where a VHL inhibitor competes with the PROTAC for VHL binding, and the effect on target degradation is measured (e.g., by Western Blot).	Directly measures the functional outcome (degradation) in a cellular context; uses an inactive control for high confidence; relatively straightforward to implement.	Semi-quantitative (Western Blot); does not directly measure ternary complex formation; can be lower throughput.
NanoBRET™/HiBiT™ Assays	Bioluminescence resonance energy transfer (BRET) or split-luciferase complementation to measure PROTAC engagement with VHL or the formation of the ternary complex in live cells.[10][11][12]	Live-cell, real-time measurements; highly sensitive and quantitative; can be adapted for high-throughput screening.[13]	Requires genetic modification of cells (e.g., expressing NanoLuc-VHL or HiBiT-tagged target); does not directly measure the final degradation outcome.
Fluorescence Polarization (FP)	In vitro assay measuring the change in polarization of a fluorescently labeled VHL ligand upon displacement by the PROTAC.[8][14][15]	Biophysical, quantitative measurement of binding affinity (Kd); high-throughput.	In vitro assay that does not account for cell permeability or the cellular environment; does not confirm degradation.
Cellular Thermal Shift Assay (CETSA)	Measures the change in thermal stability of VHL upon PROTAC binding in cells or cell lysates.[6]	Label-free; can be performed in cells or tissues; confirms target engagement in a cellular context.	Indirect measure of binding; can be technically challenging and lower throughput.
Ubiquitination Assays	Directly measures the ubiquitination of the target protein in the presence of the PROTAC.[16]	Provides direct evidence of the biochemical step preceding degradation.	Can be complex to perform; may require specific antibodies or reagents.

Table 2: Comparison of methods for validating PROTAC-E3 ligase engagement.

Conclusion

Confirming the on-target activity of a VHL-recruiting PROTAC is a critical step in the drug discovery process. The cis-VH298 competition assay provides a robust, reliable, and accessible method for researchers to validate that the observed protein degradation is mechanistically linked to VHL engagement. By demonstrating a rescue of degradation with VH298 and a lack of rescue with its inactive epimer, cis-VH298, scientists can have high confidence in their PROTAC's intended mode of action. While other techniques like NanoBRET and FP assays offer valuable, complementary data on binding and ternary complex formation, the cis-VH298 competition assay remains a cornerstone for functionally validating the VHL-dependent degradation pathway in a cellular environment.

References

• Riching, K. M., et al. (2018). Quantitative Live-Cell Kinetic Degradation and Mechanistic Profiling of PROTAC Mode of Action. ACS Chemical Biology. [Link]

• Zoppi, V., et al. (2019). Iterative Design and Optimization of Initially Inactive Proteolysis Targeting Chimeras (PROTACs) Identify VZ185 as a Potent, Fast, and Selective von Hippel–Lindau (VHL) Based Dual Degrader Probe of BRD9 and BRD7. Journal of Medicinal Chemistry. [Link]

• Farnaby, W., et al. (2019). Trivalent PROTACs enhance protein degradation via combined avidity and cooperativity. Nature Chemical Biology. [Link]

• BPS Bioscience. VHL Binding Assay Kit. [Link]

• East Port (2020). HiBiT Protein Tagging System. [Link]

• Foley, C. A., et al. (2020). Understanding and Improving the Membrane Permeability of VH032-Based PROTACs. ACS Medicinal Chemistry Letters. [Link]

• Van Molle, I., et al. (2019). Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein. Biochemical Journal. [Link]

• Nieto-Rodriguez, R., et al. (2022). Synthesis and Biological Activity of a VHL-Based PROTAC Specific for p38α. International Journal of Molecular Sciences. [Link]

• Oh-hashi, K., et al. (2021). Protocol for HiBiT tagging endogenous proteins using CRISPR-Cas9 gene editing. STAR Protocols. [Link]

• Kopp, M., et al. (2023). Tracking the PROTAC degradation pathway in living cells highlights the importance of ternary complex measurement for PROTAC optimization. bioRxiv. [Link]

• Gabizon, R., et al. (2020). Efficient targeted degradation via reversible and irreversible covalent PROTACs. ChemRxiv. [Link]

• Donovan, K. A., et al. (2020). Profiling of diverse tumor types establishes the broad utility of VHL-based ProTaCs and triages candidate ubiquitin ligases. Cell Chemical Biology. [Link]

• Frost, J., et al. (2018). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Essays in Biochemistry. [Link]

• Si, Y., et al. (2021). Cyclosporin A-Based PROTACs Can Deplete Abundant Cellular Cyclophilin A without Suppressing T Cell Activation. ACS Chemical Biology. [Link]

• Van Molle, I., et al. (2021). VHL inhibitor binding increases intracellular level of VHL. ResearchGate. [Link]

• Jo, A., et al. (2024). Inhibition of VHL by VH298 Accelerates Pexophagy by Activation of HIF-1α in HeLa Cells. International Journal of Molecular Sciences. [Link]

• Sun, X., et al. (2021). Degradation of proteins by PROTACs and other strategies. Acta Pharmaceutica Sinica B. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Degradation of proteins by PROTACs and other strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Biological Activity of a VHL-Based PROTAC Specific for p38α - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Iterative Design and Optimization of Initially Inactive Proteolysis Targeting Chimeras (PROTACs) Identify VZ185 as a Potent, Fast, and Selective von Hippel–Lindau (VHL) Based Dual Degrader Probe of BRD9 and BRD7 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemrxiv.org [chemrxiv.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. promega.de [promega.de]
• 12. promega.com [promega.com]
• 13. Protocol for HiBiT tagging endogenous proteins using CRISPR-Cas9 gene editing - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bpsbioscience.com [bpsbioscience.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. lifesensors.com [lifesensors.com]

Comparative Guide: VH 298 vs. DMOG for Hypoxia Induction

The following guide provides an in-depth technical comparison between VH 298 (and its critical negative control, cis-VH 298 ) and the traditional hypoxia mimetic DMOG .

Executive Summary & Core Distinction

In the context of hypoxia research, the choice between VH 298 and DMOG represents a choice between precision and broad-spectrum metabolic stress .

• VH 298 (VHL Inhibitor): A highly specific chemical probe that blocks the interaction between the Von Hippel-Lindau (VHL) E3 ligase and HIF-α.[1][2][3] It stabilizes HIF-α downstream of prolyl hydroxylation. Crucially, it is paired with cis-VH 298 , an inactive stereoisomer that serves as a negative control to validate on-target specificity.

• DMOG (PHD Inhibitor): A broad-spectrum analogue of 2-oxoglutarate (2-OG). It inhibits Prolyl Hydroxylase Domain (PHD) enzymes upstream, preventing HIF hydroxylation. However, it indiscriminately inhibits other 2-OG-dependent enzymes (e.g., histone demethylases, collagen hydroxylases) and disrupts mitochondrial respiration.

The "cis-VH 298" Clarification: Researchers often confuse "cis-VH 298" with an active agent. cis-VH 298 is the inactive negative control. It is the cis-hydroxyproline epimer of VH 298. It does not bind VHL and does not induce hypoxia. Its value lies in its use alongside VH 298: if a biological effect is observed with VH 298 but not with cis-VH 298, the effect is confirmed to be VHL-dependent. DMOG lacks such a precise structural control.

Mechanism of Action (MoA)

To understand the utility of each compound, one must visualize where they intervene in the HIF signaling cascade.

Pathway Visualization

Caption: DMOG inhibits PHDs upstream, preventing hydroxylation. VH 298 blocks VHL downstream, stabilizing hydroxylated HIF.[3] cis-VH 298 is inert.[4]

Performance Analysis: VH 298 vs. DMOG

A. Specificity and "Off-Target" Effects

• DMOG (The "Dirty" Hammer):

  • Mechanism: Competes with 2-oxoglutarate.

  • Collateral Damage: Inhibits all 2-OG oxygenases. This includes:

    • JmjC Histone Demethylases: Alters global epigenetics.

    • Factor Inhibiting HIF (FIH): Prevents HIF transcriptional repression.

    • Collagen Prolyl Hydroxylases: Disrupts collagen maturation.

  • Mitochondrial Toxicity: DMOG is metabolized to N-oxalylglycine, which inhibits mitochondrial respiration (Complex I/II), causing "metabolic hypoxia" independent of HIF.

• VH 298 (The "Clean" Scalpel):

  • Mechanism: Binds specifically to the VHL protein interface.

  • Precision: Does not inhibit PHDs or other 2-OG enzymes.

  • Result: Stabilizes HIF-α without altering mitochondrial respiration or global methylation patterns.

B. Kinetics and Potency

• Concentration:

  • DMOG: Requires millimolar concentrations (1.0 mM ) for robust induction.

  • VH 298: Effective at micromolar concentrations (50–100 µM ).

• Speed:

  • VH 298: Rapid cellular uptake and binding; HIF-1α stabilization detectable within 1–2 hours .

  • DMOG: Slower onset due to metabolic conversion and broader competition requirements.

C. The Unique "Hydroxylated HIF" Phenotype

This is a critical biological distinction:

• DMOG Treatment: Results in Non-Hydroxylated HIF-α (because PHDs are dead).

• VH 298 Treatment: Results in Hydroxylated HIF-α (because PHDs are active, but VHL cannot degrade the product).

  • Significance: This allows researchers to study the specific biology of hydroxylated HIF forms, which was previously impossible with PHD inhibitors.

D. Summary Data Table

Feature	DMOG	VH 298	cis-VH 298
Primary Target	Prolyl Hydroxylases (PHDs)	VHL E3 Ligase	None (Negative Control)
Mechanism	2-OG Antagonist (Upstream)	Protein-Protein Interaction Inhibitor (Downstream)	Inactive Stereoisomer
HIF Status	Non-Hydroxylated	Hydroxylated	Degraded (Normal)
Typical Dose	1.0 mM	50 – 100 µM	50 – 100 µM
Specificity	Low (Hits >60 2-OG enzymes)	High (VHL specific)	N/A
Toxicity	Cytotoxic at high doses; Mitochondrial poison	Non-toxic at effective dose	Non-toxic
Control System	None (N-oxalylglycine is active)	cis-VH 298 (Perfect structural match)	N/A

Experimental Protocols

Protocol A: VH 298 Hypoxia Induction (with cis-Control)

Use this protocol for specific HIF stabilization without metabolic stress.

Materials:

• VH 298 (Active): Stock 100 mM in DMSO.

• cis-VH 298 (Control): Stock 100 mM in DMSO.

• Cell lines (e.g., HeLa, U2OS, RCC4).

Workflow:

• Seeding: Seed cells to reach 70-80% confluency on the day of treatment.

• Preparation: Dilute stocks in fresh media to a final concentration of 100 µM .

  • Note: Ensure final DMSO concentration is <0.5%.

• Treatment:

  • Group 1 (Vehicle): Media + 0.1% DMSO.

  • Group 2 (Active): Media + 100 µM VH 298.

  • Group 3 (Control): Media + 100 µM cis-VH 298.

• Incubation: Incubate for 2 to 24 hours at 37°C.

  • 2 hours: Detect HIF-1α protein stabilization (Western Blot).[5]

  • 24 hours: Detect downstream gene expression (GLUT1, CA9, EPO) via qPCR.[4]

• Lysis: Wash with ice-cold PBS. Lyse immediately using Urea/SDS buffer (HIF-α degrades rapidly in non-denaturing buffers).

Protocol B: DMOG Hypoxia Induction

Use this protocol if replicating historical data or studying metabolic hypoxia.

Materials:

• DMOG: Stock 1 M in DMSO or sterile water.

Workflow:

• Seeding: Seed cells to 70-80% confluency.

• Preparation: Dilute stock to 1.0 mM in fresh media.

• Treatment:

  • Group 1 (Vehicle): Media + Vehicle.

  • Group 2 (Active): Media + 1.0 mM DMOG.[6]

• Incubation: Incubate for 4 to 24 hours .

  • Note: DMOG may cause cell detachment or morphology changes due to cytoskeletal/collagen effects at >24h.

• Lysis: Standard HIF lysis protocols.

Experimental Validation Workflow

This diagram illustrates how to use the cis-VH 298 control to rigorously prove your biological effect is VHL-dependent.

Caption: The "Cis-Check": If cis-VH 298 induces the effect, the result is an artifact. True VHL inhibition is seen only with VH 298.

Expert Recommendation

When to use VH 298:

• You need to study HIF transcriptional activity without the confounding variables of mitochondrial toxicity or epigenetic remodeling.

• You require a rigorous negative control (cis-VH 298 ) to satisfy high-impact journal reviewers regarding specificity.

• You are studying the biology of hydroxylated HIF-α.

When to use DMOG:

• You are replicating older studies where DMOG was the standard.

• You specifically want to induce broad "metabolic hypoxia" or inhibit other 2-OG enzymes (e.g., collagen hydroxylases) alongside HIF stabilization.

References

• Frost, J., et al. (2016). "Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition." Nature Communications, 7, 13312. Link

  • The primary paper characterizing VH 298 and the cis-VH 298 neg

• Frost, J., et al. (2019). "RNA-seq analysis of PHD and VHL inhibitors reveals differences and similarities to the hypoxia response." Wellcome Open Research, 4, 17. Link

  • Direct comparison of transcriptional signatures between VH 298, hypoxia, and PHD inhibitors.

• Zhdanov, A. V., et al. (2015). "DMOG inhibits mitochondrial function in cancer cells."[6] Biochimica et Biophysica Acta (BBA) - Bioenergetics, 1847(10), 1154-1163. Link

  • Key paper detailing the mitochondrial toxicity and off-target metabolic effects of DMOG.

• Buckley, D. L., et al. (2012). "Targeting the von Hippel-Lindau E3 Ubiquitin Ligase Using Small Molecules." Journal of the American Chemical Society, 134(10), 4465–4468. Link

  • Found

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of the Hydroxylase Inhibitor DMOG and the Iron Chelator Deferoxamine in Diabetic and Aged Wound Healing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Guide: Evaluation of VH298 and cis-VH298 Selectivity Profiles

Executive Summary: The Stereochemical Imperative in E3 Ligase Targeting[1]

In the development of Proteolysis Targeting Chimeras (PROTACs) and hypoxia signaling probes, the E3 ubiquitin ligase Von Hippel-Lindau (VHL) is a premier recruitment target.[1][2] VH298 is the gold-standard chemical probe for VHL. However, rigorous validation requires not just demonstrating affinity, but proving selectivity .

This guide details the evaluation of VH298 (active) against its diastereomer, cis-VH298 (inactive negative control), and competing E3 ligases (e.g., CRBN, MDM2). The "cis" isomer is critical: it validates that the observed biological effects are driven by on-target VHL engagement (which requires a specific hydroxyproline stereochemistry) rather than off-target physicochemical toxicity.

Part 1: The Mechanistic Basis of Selectivity

The Hydroxyproline Trap

VHL naturally recognizes the C-terminal oxygen-dependent degradation domain (ODD) of HIF-1

only when specific proline residues are hydroxylated.

• VH298 (Active): Contains a (4R)-hydroxyproline (trans) mimic. This configuration forms a critical hydrogen bond network with Ser111 and His115 deep within the VHL binding pocket.

• cis-VH298 (Negative Control): Contains the (4S)-hydroxyproline (cis) epimer. This steric inversion disrupts the hydrogen bonding network, abolishing binding affinity (

  ) while maintaining identical physicochemical properties (MW, lipophilicity) to the active parent.

E3 Ligase Orthogonality

To function as a specific probe or PROTAC anchor, the ligand must not cross-react with other common E3 ligases such as Cereblon (CRBN) , MDM2 , or IAP . Cross-reactivity leads to "hook effects" or unintended degradation of neo-substrates.

Diagram 1: Mechanism of Action & Selectivity Logic

Caption: Comparative mechanism of VH298 (active) and cis-VH298 (inactive) interacting with the VHL-HIF pathway.[1][3][4][5][6][7][8][9][10]

Part 2: Comparative Performance Data

The following data summarizes the expected performance profile when validating VH298 against its cis-control and other targets.

Parameter	VH298 (Active)	cis-VH298 (Control)	Interpretation
VHL Binding ( )	80 - 90 nM	No Binding (>100 M)	Validates stereoselective engagement.
CRBN Binding ( )	> 100 M	> 100 M	Confirms E3 orthogonality (no IMiD activity).
HIF-1 Stabilization	Potent (1-10 M)	None	Links binding to biological phenotype.
PHD Inhibition	None	None	Distinguishes VHL blockade from upstream PHD inhibition.
Cellular Permeability	High	High	Both enter cells; cis failure is due to binding, not access.

Part 3: Validation Protocols (Self-Validating Systems)[1]

Protocol A: Competitive Fluorescence Polarization (FP) Assay

This assay quantifies the displacement of a fluorescently labeled HIF-1

peptide by the test compound.

Objective: Determine

/ of VH298 vs. cis-VH298.

Reagents:

• VHL Protein: Recombinant VHL-ElonginB-ElonginC (VBC) complex.

• Probe: FAM-labeled HIF-1

  peptide (FAM-DEALJHALA, where J=Hydroxyproline).

• Buffer: 100 mM Bis-Tris (pH 7.0), 100 mM NaCl, 1 mM DTT.

Step-by-Step Workflow:

• Probe Calibration: Titrate VBC protein against fixed FAM-probe (10 nM) to determine the

  of the probe itself. Select a protein concentration equal to the probe (typically ~100-150 nM) for the competitive assay to ensure maximum sensitivity (Z' factor > 0.5).

• Compound Preparation: Prepare serial dilutions of VH298 and cis-VH298 in 100% DMSO.

  • Critical: Final DMSO concentration in the assay well must be

    to avoid protein denaturation.

• Incubation: Mix VBC protein, FAM-probe, and test compound. Incubate for 30 minutes at Room Temperature (RT) in the dark.

• Readout: Measure Fluorescence Polarization (Ex 485 nm / Em 535 nm).

• Analysis:

  • VH298: Should show a sigmoidal dose-response curve (decreasing mP values as concentration increases).

  • cis-VH298: Should show a flat line (constant high mP), indicating no displacement of the probe.

Protocol B: Cellular Selectivity (HRE-Luciferase Reporter)

Objective: Confirm that transcriptional activity is driven strictly by VHL inhibition.

Step-by-Step Workflow:

• Cell Line: HeLa-HRE-Luc (stably expressing Luciferase under Hypoxia Response Element control).

• Seeding: Plate 20,000 cells/well in 96-well plates. Allow attachment (24h).

• Treatment:

  • Arm A: VH298 (Concentration range: 1

    M - 100 M).

  • Arm B: cis-VH298 (Same range).

  • Arm C (Positive Control): Desferrioxamine (DFO) or 1%

    (Hypoxia).

• Duration: Incubate for 16–24 hours.

• Lysis & Detection: Add Luciferase substrate (e.g., Bright-Glo). Read luminescence.

• Validation Check:

  • If cis-VH298 induces luminescence, the compound has off-target toxicity or PHD inhibitory activity.

  • A clean result is: VH298 (High Signal) vs. cis-VH298 (Baseline Signal).

Diagram 2: Experimental Validation Workflow

Caption: Workflow for discriminating on-target VHL activity from off-target noise using the cis-negative control.

References

• Frost, J., et al. (2016).[3][10][11] Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[4][9][10][11] Nature Communications, 7, 13312.[10][11] [Link]

• Soares, P., et al. (2018). Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase: Structure–Activity Relationships Leading to the Chemical Probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (VH298). Journal of Medicinal Chemistry, 61(2), 599–618. [Link]

• Chemical Probes Portal. (2017). VH298 Product Profile and Expert Review. [Link]

• Gadd, M. S., et al. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation. Nature Chemical Biology, 13, 514–521. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Cereblon versus VHL: Hijacking E3 ligases against each other using PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Expanding the Structural Diversity at the Phenylene Core of Ligands for the von Hippel–Lindau E3 Ubiquitin Ligase: Development of Highly Potent Hypoxia-Inducible Factor-1α Stabilizers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Executive Summary: Immediate Action Protocol

Topic: cis VH 298 Proper Disposal Procedures Content Type: Operational Safety Guide (SOP Level) Audience: Researchers, Laboratory Managers, and EHS Officers[1][2]

cis-VH 298 (CAS: 2097381-86-5) is the cis-isomer negative control for the VHL inhibitor VH 298.[1][2] While it is the pharmacologically inactive control, it shares the same physicochemical properties and potential toxicity profile as the active compound.

Core Directive: Treat cis-VH 298 as Hazardous Pharmaceutical Waste . Under no circumstances should this compound, or its solutions, be discharged into municipal water systems (sink drains) or disposed of in regular trash.[1][2]

Hazard Identification & Risk Assessment

To ensure safety, we must understand why we are disposing of it this way. Although cis-VH 298 is a negative control, laboratory safety protocols dictate that structural analogs be handled with the same rigor as the active parent compound (VH 298) until definitive toxicology rules otherwise.[1][2]

Parameter	Specification	Operational Implication
Signal Word	WARNING	Standard precautions apply.
GHS Classification	Acute Tox.[2] (Oral); Skin/Eye Irritant	Avoid all mucosal contact.[2]
Vehicle Risk	High (DMSO)	cis-VH 298 is typically dissolved in DMSO.[1][2][3] DMSO is a potent solvent that penetrates skin instantly, carrying the dissolved compound directly into the bloodstream.[1]
Waste Stream	RCRA Hazardous	Must be incinerated via a licensed contractor.[2]

Pre-Disposal Preparation

Before handling waste, verify the state of the material.[1] The disposal route differs slightly between pure solids and liquid stock solutions.[2]

Personal Protective Equipment (PPE)

• Gloves: Double-gloving with Nitrile is mandatory.[1][2] (Latex is permeable to DMSO).[2]

• Eye Protection: Chemical splash goggles.[2]

• Body: Standard lab coat with closed cuffs.

Step-by-Step Disposal Workflows

Scenario A: Liquid Waste (Stock Solutions in DMSO/Ethanol)

Most common scenario: Expired or leftover aliquots.[1][2]

• Segregation: Do NOT mix with aqueous waste or halogenated solvents (like chloroform).[2] Keep in a dedicated "Non-Halogenated Organic" waste stream.[2]

• Containerization: Transfer liquid into a chemically compatible container (High-Density Polyethylene - HDPE or Glass).[1][2]

• Labeling: Apply a hazardous waste tag immediately.[2]

  • Constituents: "Dimethyl Sulfoxide (99%), cis-VH 298 (<1%)"[1][2]

  • Hazard Checkbox: Toxic, Irritant.[2]

• Storage: Store in a secondary containment tray inside a satellite accumulation area until pickup.

Scenario B: Solid Waste (Powder & Contaminated Debris)

Scenario: Weighing boats, contaminated pipette tips, or expired dry powder.[1][2]

• Containment: Place the vial or debris into a clear, sealable plastic bag (e.g., Ziploc) to prevent particulate dispersion.[1][2]

• Secondary Container: Place the sealed bag into the lab's Solid Hazardous Waste drum/box.

• Sharps: If the compound was in a syringe, the entire unit goes into the Red Biohazard/Sharps container, specifically labeled for chemical contamination if your facility requires that distinction (often "Chemo/Sharps" containers).[1][2]

Scenario C: Spill Cleanup (Small Scale < 10mL)

• Isolate: Alert nearby personnel.

• Absorb: Do not wipe. Place absorbent pads (pig mats) over the spill.[2]

• Clean: Once absorbed, wipe the area with 10% bleach followed by 70% ethanol.[1][2]

• Dispose: All pads and gloves used in cleanup must go into Solid Hazardous Waste , not regular trash.[2]

Visual Decision Matrix

The following diagram outlines the logical flow for disposing of cis-VH 298 based on its physical state.

Figure 1: Decision tree for the segregation and packaging of cis-VH 298 waste streams.

Scientific Rationale & Compliance

Why Incineration? Small molecule inhibitors like VH 298 and its cis-control are designed to be stable and biologically active.[2] Standard wastewater treatment plants are not designed to filter out complex pharmacological agents.[2] Releasing them into the water table can affect aquatic life by interfering with hypoxia-sensing pathways (HIF-1

conservation is high across species).[1][2] High-temperature incineration ensures the destruction of the pharmacophore.[2]

The DMSO Factor Most protocols for VH 298 require dissolution in DMSO (Dimethyl Sulfoxide).[1][2] DMSO is not just a solvent; it is a permeation enhancer .[2]

• Risk:[1][2] If you spill a DMSO solution of cis-VH 298 on your skin, the DMSO will carry the compound through the epidermis in seconds.[1]

• Mitigation: This is why we specify Nitrile gloves (which offer splash protection against DMSO) and immediate disposal of liquid waste into sealed containers to prevent vapor accumulation.[2]

References

• U.S. Environmental Protection Agency (EPA). (2019).[2] Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. Federal Register.[2][4] Retrieved from [Link][1][2]

• Frost, J., et al. (2016).[1][2][5] Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[2][5][6] Nature Communications, 7, 13312.[1][2][5] (Establishes biological activity context). Retrieved from [Link][1][2]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. chemscene.com [chemscene.com]
• 3. medkoo.com [medkoo.com]
• 4. pwaste.com [pwaste.com]
• 5. cis VH 298 | Ubiquitin E3 Ligases | Tocris Bioscience [tocris.com]
• 6. axonmedchem.com [axonmedchem.com]